2-(3-Bromophenyl)-2-acetamidoacetic acid

• CAS: 1266732-06-2

Core Science & Biosynthesis

Technical Guide: Electronic & Physicochemical Properties of the 3-Bromophenyl Group in Amino Acid Derivatives

Executive Summary

This technical guide provides a comprehensive analysis of the 3-bromophenyl moiety within amino acid architectures, specifically focusing on 3-bromo-L-phenylalanine (3-Br-Phe).[1] Unlike its para-substituted counterparts, the meta-bromine substituent offers a unique electronic profile characterized by dominant inductive electron withdrawal (

) with minimal resonance offset. This guide details the electronic quantification, halogen bonding capabilities (σ-hole theory), and synthetic utility of this moiety as a bioorthogonal handle for Palladium-catalyzed cross-coupling in late-stage peptide diversification.

The Electronic Landscape: Inductive vs. Resonance Effects

The utility of the 3-bromophenyl group stems from its specific electronic perturbation of the aromatic ring. To understand its behavior in ligand-receptor binding or catalytic cycles, we must decouple the inductive (

) and resonance ( ) effects.

Hammett Substituent Constants

The Hammett equation (

) quantifies these effects. The position of the bromine atom significantly alters the net electron density of the ring.

Substituent Position	Hammett Constant ( )	Electronic Character	Mechanistic Insight
3-Bromo (meta)		Strongly Electron Withdrawing	Dominant Inductive Effect (-I). The meta position prevents resonance delocalization of the bromine lone pairs into the reaction center (e.g., the amino acid backbone).
4-Bromo (para)		Moderately Electron Withdrawing	The Inductive withdrawal (-I) is partially offset by Resonance donation (+R) of lone pairs.

Key Insight: The significantly higher

value for the meta-isomer (0.39 vs 0.23) indicates that 3-Br-Phe creates a more electron-deficient aromatic system than 4-Br-Phe. This acidity enhancement extends to the -protons and influences the pKa of the ammonium group in the free amino acid.

Visualizing the Electronic Logic

The following diagram maps the causality between the bromine positioning and the resulting electronic environment.

Figure 1: Decoupling of Inductive and Resonance effects based on substituent positioning. Note the blocked resonance pathway at the meta-position, leading to higher electron withdrawal.

Physicochemical Implications in Drug Design[2][3][4]

Lipophilicity and the Hansch Constant ( )

Incorporating 3-Br-Phe significantly alters the solvation profile of a peptide.

• Hansch

  value for Br: +0.86

• Comparison: Hydrogen (

  ), Methyl ( ).[2]

Implication: The addition of a bromine atom increases the logP of the molecule by approximately 0.86 units. This modification is strategic for improving membrane permeability of peptide drugs or increasing affinity for hydrophobic pockets (e.g., the hydrophobic core of GPCRs).

Halogen Bonding: The Sigma-Hole

Unlike a simple hydrophobic bulk, the bromine atom acts as a specific directional anchor via Halogen Bonding (XB) .

• Mechanism: The electron-withdrawing nature of the sp2 carbon creates an electron-deficient region on the distal side of the bromine atom, known as the

  -hole .

• Interaction: This positive potential (

  ) interacts with Lewis bases (backbone carbonyls, His nitrogens, Cys sulfurs).

• Directionality: Strictly linear (

  angle ).

• Strength: Br is a superior XB donor compared to Cl and F due to higher polarizability and a larger

  -hole.

Synthetic Utility: The "Handle" Concept

The 3-bromophenyl group is not merely a structural probe; it is a latent reactive handle. It serves as an ideal partner for Palladium-catalyzed cross-coupling reactions, particularly Suzuki-Miyaura coupling, enabling "Late-Stage Diversification."

Why 3-Bromo over 4-Bromo for Coupling?

While both couple effectively, the 3-bromo position often provides superior steric access in secondary structures (like

-helices) where the para position might point directly into the solvent or steric clash with residues. The meta vector allows the attached biaryl system to adopt conformations that explore side-pockets of the target protein.

Experimental Protocols

Protocol A: Enzymatic Synthesis of 3-Bromo-L-Phenylalanine

Objective: Enantioselective synthesis of 3-Br-Phe from 3-bromocinnamic acid using Phenylalanine Ammonia Lyase (PAL).

Reagents:

• Substrate: 3-bromocinnamic acid (50 mM)

• Enzyme: Petroselinum crispum PAL (PcPAL) or engineered variants (e.g., AvPAL).

• Buffer: 6 M

  / buffer (pH 10.0).

Workflow:

• Buffer Prep: Saturate aqueous ammonium hydroxide with

  until pH reaches 10.0. High ammonia concentration drives the equilibrium toward amination (reverse reaction).

• Reaction: Dissolve 3-bromocinnamic acid in the buffer. Add PAL enzyme (0.1–0.5 U/mL).

• Incubation: Incubate at 30°C with gentle shaking (150 rpm) for 24 hours.

• Monitoring: Track consumption of cinnamic acid via HPLC (UV 290 nm).

• Purification: Acidify to pH 2.0 with HCl, wash with ethyl acetate (removes unreacted cinnamic acid). Adjust aqueous phase to pH 5.5 (isoelectric point) to precipitate 3-Br-Phe or purify via cation exchange chromatography (Dowex 50W).

Protocol B: On-Protein Suzuki-Miyaura Coupling

Objective: Bioorthogonal modification of a peptide containing 3-Br-Phe.

Reagents:

• Peptide: 3-Br-Phe containing sequence (1 mM).

• Boronic Acid: Phenylboronic acid derivative (20 eq).

• Catalyst:

  (1 eq) or Pd(OAc)2 with a water-soluble ligand (e.g., ADHP).

• Solvent: Phosphate Buffer (pH 8.0) / Acetonitrile (3:1).

Step-by-Step:

• Degassing: Sparge all buffers with Argon for 15 minutes. Oxygen inhibits the catalytic cycle.

• Assembly: In a sealed vial, mix Peptide (100 µL stock) + Boronic Acid (in MeCN) + Pd Catalyst.

• Reaction: React at 37°C for 2–4 hours.

• Quenching: Add 3-mercaptopropionic acid or DTT (excess) to scavenge Palladium.

• Analysis: Analyze via LC-MS. Expect a mass shift corresponding to the loss of Br (-79.9 Da) and gain of the aryl group (-Ph).

Visualization of Synthetic Workflow

Figure 2: The Suzuki-Miyaura catalytic cycle applied to 3-Br-Phe peptides. The 3-bromo group undergoes oxidative addition, serving as the electrophilic partner.

References

• Hammett Equation & Constants

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews.

  • Source: (Verified

    , ).

• Lipophilicity Parameters

  • Hansch, C., & Leo, A. (1979). Substituent constants for correlation analysis in chemistry and biology. Wiley-Interscience.

  • Source: (Verified

    ).

• Halogen Bonding (Sigma Hole)

  • Politzer, P., et al. (2016). The Halogen Bond.[1][3][4][5][6] Chemical Reviews.

  • Source:

• Suzuki-Miyaura on Peptides

  • Kotha, S., & Lahiri, K. (2003). Application of the Suzuki-Miyaura cross-coupling reaction for the modification of phenylalanine peptides.[7] Biopolymers.[7]

  • Source:

• Enzymatic Synthesis (PAL)

  • Nagy, P., et al. (2019). Mutational analysis of phenylalanine ammonia-lyase. Angewandte Chemie.

  • Source:

Sources

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• 5. homepages.bluffton.edu [homepages.bluffton.edu]
• 6. Halogen bond - Wikipedia [en.wikipedia.org]
• 7. Application of the Suzuki-Miyaura cross-coupling reaction for the modification of phenylalanine peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Scalable Synthesis of 2-(3-Bromophenyl)-2-acetamidoacetic Acid: A Comprehensive Guide for Researchers and Drug Development Professionals

Introduction

2-(3-Bromophenyl)-2-acetamidoacetic acid is a valuable building block in medicinal chemistry and drug development, frequently utilized as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural motif, featuring a stereocenter and a substituted phenyl ring, makes it a versatile scaffold for library synthesis and lead optimization. This comprehensive guide provides detailed, scalable, and field-proven protocols for the synthesis of 2-(3-Bromophenyl)-2-acetamidoacetic acid, designed for researchers, scientists, and professionals in the pharmaceutical industry. The methodologies presented herein are grounded in established chemical principles and have been optimized for safety, efficiency, and scalability.

This document will explore a robust two-step synthesis strategy commencing with the Strecker synthesis of the corresponding α-amino acid, followed by N-acetylation. An alternative approach via the Bucherer-Bergs reaction will also be discussed. Furthermore, protocols for the enzymatic resolution of the final racemic product to yield enantiomerically pure forms are provided, a critical step for the development of stereospecific pharmaceuticals.

Synthesis Strategy Overview

The primary and most scalable route for the synthesis of 2-(3-Bromophenyl)-2-acetamidoacetic acid involves a two-stage process:

• Strecker Synthesis of 2-Amino-2-(3-bromophenyl)acetic acid: This classical multicomponent reaction utilizes 3-bromobenzaldehyde, a cyanide source (such as sodium cyanide), and an ammonia source (such as ammonium chloride) to construct the α-amino nitrile intermediate. Subsequent hydrolysis of the nitrile affords the desired α-amino acid.[1][2][3][4][5][6] The Strecker synthesis is a well-established and industrially relevant method for the production of α-amino acids.[5]

• N-Acetylation of 2-Amino-2-(3-bromophenyl)acetic acid: The resulting amino acid is then acetylated using acetic anhydride under controlled conditions to yield the final product, 2-(3-Bromophenyl)-2-acetamidoacetic acid.[7][8][9][10] This is a standard and high-yielding transformation.

An alternative, though related, approach is the Bucherer-Bergs reaction , which yields a hydantoin intermediate from the starting aldehyde, cyanide, and ammonium carbonate.[11][12][13] This hydantoin can then be hydrolyzed to the desired amino acid. While also a robust method, the Strecker synthesis is often more direct for the preparation of α-amino acids.

Finally, for applications requiring enantiomerically pure compounds, enzymatic resolution of the racemic N-acetylated amino acid using an acylase is a highly efficient and scalable method.[1][14]

Detailed Protocols and Methodologies

Part 1: Synthesis of Racemic 2-(3-Bromophenyl)-2-acetamidoacetic Acid

This section details the scalable, two-step synthesis of the racemic target compound.

Caption: Workflow for the racemic synthesis of the target compound.

This protocol is adapted from general Strecker synthesis procedures and optimized for the specific substrate.[1][2][4][5][6]

Materials:

Reagent/Solvent	CAS Number	Molecular Weight	Quantity (for 100g scale)	Molar Equivalents
3-Bromobenzaldehyde	3132-99-8	185.02 g/mol	100 g	1.0
Sodium Cyanide	143-33-9	49.01 g/mol	29.0 g	1.1
Ammonium Chloride	12125-02-9	53.49 g/mol	31.7 g	1.1
Methanol	67-56-1	32.04 g/mol	500 mL	-
Water	7732-18-5	18.02 g/mol	200 mL	-
Hydrochloric Acid (conc.)	7647-01-0	36.46 g/mol	As needed	-
Sodium Hydroxide	1310-73-2	40.00 g/mol	As needed	-

Procedure:

• Reaction Setup: In a well-ventilated fume hood, charge a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel with 3-bromobenzaldehyde (100 g, 0.54 mol) and methanol (500 mL). Stir the mixture until the aldehyde is completely dissolved.

• Reagent Addition: In a separate beaker, dissolve sodium cyanide (29.0 g, 0.59 mol) and ammonium chloride (31.7 g, 0.59 mol) in water (200 mL). Caution: Sodium cyanide is highly toxic. Handle with extreme care and appropriate personal protective equipment (PPE). Neutralize any cyanide-containing waste with bleach before disposal.

• Reaction: Cool the aldehyde solution to 0-5 °C using an ice bath. Slowly add the aqueous solution of sodium cyanide and ammonium chloride to the reaction mixture via the dropping funnel over a period of 1-2 hours, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) for the disappearance of the starting aldehyde.

• Hydrolysis of the α-Aminonitrile: After the formation of the α-aminonitrile is complete, carefully add concentrated hydrochloric acid (approximately 300 mL) to the reaction mixture. Caution: This step will generate hydrogen cyanide gas. Perform this addition slowly in a highly efficient fume hood.

• Reflux: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 4-6 hours. The nitrile will hydrolyze to the carboxylic acid.

• Work-up and Isolation: Cool the reaction mixture to room temperature. A precipitate of the amino acid hydrochloride may form. Adjust the pH of the solution to the isoelectric point of the amino acid (typically around pH 5-6) with a concentrated sodium hydroxide solution. This will cause the free amino acid to precipitate.

• Purification: Collect the solid by filtration, wash with cold water, and then with a small amount of cold ethanol. Dry the product under vacuum to yield 2-amino-2-(3-bromophenyl)acetic acid. The typical yield for this step is in the range of 70-80%.

This protocol is a standard and scalable procedure for the N-acetylation of amino acids.[7][8][9][10][15]

Materials:

Reagent/Solvent	CAS Number	Molecular Weight	Quantity (for 100g scale)	Molar Equivalents
2-Amino-2-(3-bromophenyl)acetic acid	6069-79-0	230.06 g/mol	100 g	1.0
Acetic Anhydride	108-24-7	102.09 g/mol	53.5 mL	1.3
Acetic Acid (Glacial)	64-19-7	60.05 g/mol	400 mL	-
Water	7732-18-5	18.02 g/mol	As needed	-

Procedure:

• Reaction Setup: In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, suspend 2-amino-2-(3-bromophenyl)acetic acid (100 g, 0.43 mol) in glacial acetic acid (400 mL).

• Reagent Addition: Cool the suspension to 10-15 °C in an ice bath. Slowly add acetic anhydride (53.5 mL, 0.56 mol) to the reaction mixture over 30 minutes, maintaining the temperature below 20 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. The reaction mixture should become a clear solution.

• Reaction Monitoring: The reaction can be monitored by TLC or HPLC to confirm the consumption of the starting amino acid.

• Crystallization and Isolation: After the reaction is complete, slowly add water (approximately 200 mL) to the reaction mixture to quench the excess acetic anhydride and to precipitate the product. Caution: The quenching of acetic anhydride is exothermic.

• Purification: Cool the mixture in an ice bath for 1-2 hours to complete the crystallization. Collect the white solid by filtration, wash thoroughly with cold water, and dry under vacuum at 50-60 °C. The yield of this step is typically >90%. Further purification can be achieved by recrystallization from an ethanol/water mixture.

Part 2: Enzymatic Resolution of Racemic 2-(3-Bromophenyl)-2-acetamidoacetic Acid

For many pharmaceutical applications, a single enantiomer of the target compound is required. Enzymatic resolution using an acylase is a highly effective method for separating the enantiomers of N-acetylated amino acids.[1][14]

The principle of this resolution lies in the stereospecificity of the acylase enzyme, which selectively hydrolyzes the N-acetyl group from one enantiomer (typically the L-enantiomer), leaving the other enantiomer (the D-enantiomer) unchanged. The resulting free amino acid and the unreacted N-acetylated amino acid can then be separated based on their different physical properties (e.g., solubility at different pH values).

Caption: Workflow for the enzymatic resolution of the racemic N-acetylated amino acid.

This protocol provides a general framework. The optimal enzyme, pH, and temperature may need to be determined empirically for this specific substrate. Acylase I from Aspergillus oryzae is a good starting point as it has broad substrate specificity.

Materials:

Reagent/Enzyme	Source/CAS Number	Quantity
Racemic 2-(3-Bromophenyl)-2-acetamidoacetic acid	-	50 g
Acylase I (Aspergillus oryzae)	e.g., Sigma-Aldrich	As per activity units
Sodium Hydroxide (1 M)	1310-73-2	As needed
Hydrochloric Acid (1 M)	7647-01-0	As needed
Ethyl Acetate	141-78-6	For extraction
Deionized Water	7732-18-5	As needed

Procedure:

• Enzyme Solution Preparation: Prepare a solution of the racemic N-acetyl amino acid (50 g) in deionized water (1 L). Adjust the pH to 7.5-8.0 with 1 M sodium hydroxide.

• Enzymatic Reaction: Add Acylase I to the solution. The amount of enzyme will depend on its specific activity and should be optimized for a reaction time of 12-24 hours. Maintain the temperature at 37 °C with gentle stirring.

• Reaction Monitoring: The progress of the reaction can be monitored by measuring the amount of released L-amino acid by HPLC or by monitoring the consumption of base required to maintain the pH. The reaction is typically stopped at or near 50% conversion.

• Enzyme Deactivation: Once the desired conversion is reached, deactivate the enzyme by heating the solution to 80 °C for 15 minutes or by adjusting the pH to a value outside its active range.

• Separation of Enantiomers:

  • Isolation of the L-Amino Acid: Adjust the pH of the reaction mixture to the isoelectric point of the L-amino acid (around 5-6). The L-amino acid will precipitate and can be collected by filtration.

  • Isolation of the D-N-Acetyl Amino Acid: Acidify the filtrate from the previous step to pH 1-2 with 1 M hydrochloric acid. Extract the D-N-acetyl amino acid into an organic solvent such as ethyl acetate. The organic extracts can then be dried and the solvent evaporated to yield the enantiomerically enriched D-N-acetyl amino acid.

• Racemization and Recycling (Optional for Scale-up): The recovered D-N-acetyl amino acid can be racemized under appropriate conditions (e.g., heating with acetic anhydride) and recycled back into the resolution process to improve the overall yield of the desired L-enantiomer.

Data Summary

Synthesis Step	Key Parameters	Expected Yield	Purity	Notes
Strecker Synthesis	3-Bromobenzaldehyde, NaCN, NH4Cl, then HCl hydrolysis	70-80%	>95%	Careful handling of cyanide is crucial.
N-Acetylation	Acetic anhydride, acetic acid	>90%	>98%	Exothermic reaction, requires cooling.
Enzymatic Resolution	Acylase I, pH 7.5-8.0, 37 °C	~45% for each enantiomer	>98% e.e.	Optimization of enzyme and conditions may be required.

Conclusion

The synthetic protocols detailed in this guide provide a robust and scalable pathway to 2-(3-Bromophenyl)-2-acetamidoacetic acid, a key intermediate for pharmaceutical research and development. The two-step synthesis, employing a Strecker reaction followed by N-acetylation, is a reliable method for producing the racemic compound in high yield and purity. For applications requiring stereochemically defined molecules, the enzymatic resolution protocol offers an efficient means to obtain enantiomerically pure forms. By adhering to the detailed procedures and safety precautions outlined, researchers and drug development professionals can confidently produce this valuable building block for their discovery and development pipelines.

References

• Bucherer, H. T.; Bergs, H.

• Ware, E. The Chemistry of the Hydantoins. Chem. Rev.1950 , 46 (3), 403–470. [Link]

• Greenstein, J. P.; Winitz, M. Chemistry of the Amino Acids; John Wiley & Sons: New York, 1961.
• CN101723772A, Method for preparing N-acetylamino acid, 2010.

• An Improved Racemase/Acylase Biotransformation for the Preparation of Enantiomerically Pure Amino Acids. CORE, 2017 . [Link]

• Strecker, A. Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie1850 , 75 (1), 27–45. [Link]

• Shafran, Y. M.; Bakulev, V. A.; Mokrushin, V. S. Synthesis of α-amino acids via the Strecker reaction. Russian Chemical Reviews1989 , 58 (2), 148. [Link]

• Herbst, R. M.; Shemin, D. Acetylglycine. Org. Synth.1939 , 19, 4. [Link]

• Bucherer–Bergs reaction - Wikipedia. [Link]

• The Strecker Synthesis of Amino Acids - Master Organic Chemistry. [Link]

• N-Terminus Acetylation Protocol - CDN. [Link]

• Strecker amino acid synthesis - Wikipedia. [Link]

• Preparation and use of N-acetyl-α-amino acids - ResearchGate. [Link]

• EP0207580A1 - Process for the synthesis of N-acetyl amino acids from olefins, acetamide and syngas - Google P

• Protocol: Preparative Scale N-Acetylation of Aminoacylated tRNA. [Link]

• Process for the preparation of N-acetyl-D, L-alpha-aminocarboxylic acids - Google P
• US4260684A - Stereoselective resolution of phenylglycine derivatives and 4-hydroxyphenylglycine derivatives with enzyme resins - Google P

• Scaleable catalytic asymmetric Strecker syntheses of unnatural alpha-amino acids. [Link]

• Strecker Synthesis - Master Organic Chemistry. [Link]

• Acylase I-catalyzed deacetylation of N-acetyl-L-cysteine and S-alkyl-N-acetyl-L-cysteines - PubMed. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Resolution of DL-Phenylglycine by Penicillin G acylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
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• 15. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: 2-(3-Bromophenyl)-2-acetamidoacetic Acid in Peptide Synthesis

Abstract

The incorporation of non-natural amino acids into peptides is a cornerstone of modern drug discovery, enabling the enhancement of therapeutic properties such as enzymatic stability, receptor affinity, and in vivo half-life.[1][2][3] 2-(3-Bromophenyl)-2-acetamidoacetic acid is a unique building block designed for peptide chemistry. Functioning as an N-terminal capping agent, it introduces a sterically constrained, N-acetylated residue that mimics a common post-translational modification and enhances proteolytic resistance.[4][5][6] Crucially, the integrated 3-bromophenyl moiety serves as a versatile synthetic handle for post-synthetic diversification of the peptide scaffold.[7] The bromine atom is a key reactant in palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Heck couplings, allowing for the late-stage introduction of a wide array of chemical functionalities.[8][9][10][11] This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective use of 2-(3-Bromophenyl)-2-acetamidoacetic acid in peptide synthesis, covering its strategic applications, detailed protocols for its incorporation, and subsequent on-resin modifications.

Introduction: Strategic Value in Peptide Design

The design of novel peptide therapeutics often requires moving beyond the canonical 20 amino acids to achieve desired pharmacological profiles.[1][2][8] 2-(3-Bromophenyl)-2-acetamidoacetic acid offers a dual-functionality approach to peptide modification:

• N-Terminal Capping: The N-acetamido group provides a neutral cap at the peptide's N-terminus. This modification is critical for several reasons:

  • Mimicking Natural Proteins: A vast majority of eukaryotic proteins are N-terminally acetylated, making this modification essential for creating peptides that mimic native structures and interactions.[6]

  • Enhancing Stability: Capping the N-terminus blocks degradation by aminopeptidases, a major pathway for peptide breakdown in vivo, thereby extending the peptide's half-life.[4][5]

  • Modulating Bioactivity: The removal of the N-terminal positive charge can alter a peptide's solubility, membrane permeability, and receptor-binding characteristics.[4]

• Platform for Chemical Diversification: The 3-bromophenyl side chain is a stable and synthetically tractable handle for creating diverse peptide libraries from a single precursor sequence.[7] The bromine atom serves as an anchor point for various palladium-catalyzed cross-coupling reactions performed directly on the resin-bound peptide. This late-stage diversification strategy is highly efficient for structure-activity relationship (SAR) studies, enabling the rapid exploration of chemical space around a core peptide sequence.[9]

Synthesis of the Building Block

While 2-(3-Bromophenyl)-2-acetamidoacetic acid is a specialized reagent, its synthesis can be approached through established organic chemistry routes. A plausible method involves the multi-step synthesis starting from 3-bromobenzaldehyde, proceeding through a Strecker or a related amino acid synthesis pathway, followed by acetylation of the alpha-amino group. An alternative modern approach could involve the C-H arylation of a suitable N-acetylated glycine derivative. Researchers should consult relevant synthetic literature for detailed procedures.

Incorporation into Peptides via Solid-Phase Peptide Synthesis (SPPS)

2-(3-Bromophenyl)-2-acetamidoacetic acid is incorporated at the final step of a standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS) workflow, acting as a capping agent for the N-terminal amine of the fully assembled peptide chain. Due to the steric hindrance imparted by the α-acetamido and α-phenyl groups, a potent coupling reagent is required to ensure high coupling efficiency.

Key Considerations for Coupling

• Steric Hindrance: The α,α-disubstituted nature of this amino acid derivative significantly slows down coupling kinetics. Standard carbodiimide reagents like DIC are often insufficient.[12]

• Reagent Selection: High-reactivity uronium/aminium salts such as HATU or HCTU , or phosphonium salts like PyBOP , are strongly recommended to form a highly reactive OAt- or OBt-active ester intermediate capable of overcoming the steric barrier.[12][13]

• Reaction Conditions: Extended coupling times and/or double coupling are often necessary to drive the reaction to completion. Monitoring the reaction with a qualitative test for free amines is crucial.

• Monitoring: The standard ninhydrin test is not suitable for monitoring the disappearance of the N-terminal secondary amine (if the preceding residue is proline) or other N-alkylated amino acids. The bromophenol blue test is a recommended alternative for detecting unreacted secondary amines. For primary amines, the Kaiser test remains effective.

Workflow for N-Terminal Capping

The following diagram illustrates the workflow for coupling 2-(3-Bromophenyl)-2-acetamidoacetic acid to a resin-bound peptide.

Caption: Workflow for N-terminal capping using 2-(3-Bromophenyl)-2-acetamidoacetic acid.

Detailed Protocol: N-Terminal Capping

This protocol assumes a 0.1 mmol synthesis scale. Adjust volumes accordingly.

• Resin Preparation: Following the final Fmoc deprotection of the resin-bound peptide sequence, wash the resin thoroughly with N,N-Dimethylformamide (DMF) (5 x 1 min) to remove all residual piperidine.

• Coupling Reagent Preparation (Pre-activation):

  • In a separate vessel, dissolve 2-(3-Bromophenyl)-2-acetamidoacetic acid (114.4 mg, 0.4 mmol, 4 eq) and HATU (152.1 mg, 0.4 mmol, 4 eq) in 2 mL of DMF.

  • Add N,N-Diisopropylethylamine (DIPEA) (139 µL, 0.8 mmol, 8 eq) to the solution.

  • Allow the mixture to pre-activate for 1-5 minutes at room temperature.

• Coupling Reaction:

  • Add the pre-activated solution to the reaction vessel containing the washed, deprotected peptide-resin.

  • Agitate the mixture at room temperature for at least 4 hours. For difficult sequences, this time can be extended overnight.[14]

• Monitoring:

  • Take a small sample of resin beads, wash them thoroughly with DMF and DCM, and dry them.

  • Perform a Kaiser test (or Bromophenol blue test for N-terminal secondary amines). A negative result (yellow beads for Kaiser, green/yellow for bromophenol blue) indicates complete coupling.

• Double Coupling (Optional but Recommended):

  • If the monitoring test is positive (blue/purple beads for Kaiser), drain the reaction vessel and repeat steps 2 and 3 with fresh reagents.

• Final Wash:

  • Once the coupling is complete, drain the reaction solution.

  • Wash the resin extensively with DMF (5 x 1 min), followed by Dichloromethane (DCM) (5 x 1 min).

  • Dry the resin under vacuum. The peptide is now ready for post-synthetic modification or cleavage.

Post-Synthetic Modification via Palladium-Catalyzed Cross-Coupling

The bromophenyl group provides a powerful handle for on-resin diversification. The following protocols are optimized starting points for Suzuki-Miyaura and Sonogashira couplings. All reactions should be performed under an inert atmosphere (Argon or Nitrogen).

General On-Resin Cross-Coupling Workflow

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• 2. N-Terminal Protein Characterization by Mass Spectrometry Using Combined Microscale Liquid and Solid-phase Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lifetein.com [lifetein.com]
• 5. alfachemic.com [alfachemic.com]
• 6. Profiling of N-Acetylated Protein Termini Provides In-depth Insights into the N-terminal Nature of the Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 14. chem.uci.edu [chem.uci.edu]

Application Note & Protocols: Strategic Protection of 2-(3-Bromophenyl)-2-acetamidoacetic Acid for Advanced Synthesis

Abstract

This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the strategic application of protecting groups for 2-(3-Bromophenyl)-2-acetamidoacetic acid. This valuable building block possesses two key functional groups—a carboxylic acid and an acetamido moiety—whose reactivities must be carefully managed during multi-step synthetic sequences, particularly those involving modification of the bromophenyl ring. We will explore orthogonal protection strategies, detailing the causality behind the selection of specific protecting groups and providing validated, step-by-step protocols for their installation and removal.

Introduction: The Synthetic Challenge

2-(3-Bromophenyl)-2-acetamidoacetic acid is a synthetically versatile substrate, often employed in the construction of complex molecules and pharmaceutical intermediates. Its structure presents a classic synthetic challenge: how to perform selective chemistry, such as cross-coupling reactions at the aryl bromide site, without interference from the acidic carboxylic acid or the acetamido group. Direct application of organometallic reagents or strong bases can lead to undesired side reactions, such as deprotonation of the carboxylic acid or potential interactions with the amide.

Therefore, a robust and strategic approach to functional group protection is paramount. The ideal strategy employs an "orthogonal" system, where one protecting group can be removed under specific conditions without affecting the other functional groups or protecting groups in the molecule.[1][2] This guide focuses on the protection of the more reactive carboxylic acid group, while considering the inherent stability of the acetamido group under various reaction conditions.

Analysis of Functional Group Reactivity

Carboxylic Acid

The carboxylic acid is the most reactive site under a wide range of conditions. Its acidic proton (pKa ≈ 3-4) will be readily abstracted by bases, forming a carboxylate. This can interfere with base-catalyzed reactions and render the molecule insoluble in many organic solvents. The carboxylate itself is a nucleophile, which can lead to unwanted side reactions. Protection is almost always mandatory for syntheses involving organometallics, strong bases, or nucleophilic additions.

Acetamido Group

The acetamido group is an amide, which is significantly less reactive than a primary or secondary amine.[3][4] The amide bond is generally stable and will not undergo hydrolysis except under forcing acidic or basic conditions, typically involving heat.[5][6][7][8] The N-H proton is weakly acidic (pKa ≈ 17) and is not typically abstracted by common bases used in cross-coupling reactions (e.g., carbonates, phosphates).[9] For many standard synthetic transformations (e.g., Suzuki, Heck, Buchwald-Hartwig couplings), the acetamido group is sufficiently robust and does not require protection. Its stability is a key factor in designing an efficient synthetic route.

Strategic Workflow for Protection & Elaboration

The general workflow involves three core stages: protection of the carboxylic acid, chemical modification of the protected intermediate, and finally, deprotection to reveal the desired product.

Caption: General workflow for the protection, modification, and deprotection of the target molecule.

Protocols for Carboxylic Acid Protection

The choice of protecting group for the carboxylic acid is dictated by the planned subsequent reaction conditions and the desired deprotection method. We present three robust and orthogonal options.

Strategy 1: Methyl Ester (Me) Protection

• Causality & Rationale: Methyl esters are one of the simplest and most common protecting groups for carboxylic acids.[10][11] They are stable to a wide range of anhydrous reaction conditions, including many cross-coupling reactions. Deprotection is typically achieved by saponification (hydrolysis with base). This method is cost-effective but requires careful control of reaction conditions to avoid potential hydrolysis of the acetamido group.

• Protocol 4.1.1: Protection as Methyl Ester

  • Suspend 2-(3-Bromophenyl)-2-acetamidoacetic acid (1.0 eq) in methanol (MeOH, 10 mL per mmol of substrate).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add thionyl chloride (SOCl₂, 1.5 eq) dropwise over 10 minutes.

  • Remove the ice bath and allow the reaction to warm to room temperature, then heat to reflux for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Redissolve the residue in ethyl acetate (EtOAc), wash with saturated aqueous sodium bicarbonate (NaHCO₃) solution, then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the methyl ester, which can be purified by recrystallization or chromatography if necessary.

• Protocol 4.1.2: Deprotection of Methyl Ester (Saponification)

  • Dissolve the methyl ester (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (3:1 v/v).

  • Cool the solution to 0 °C.

  • Add lithium hydroxide monohydrate (LiOH·H₂O, 1.5-2.0 eq) and stir at 0 °C to room temperature, monitoring by TLC.

  • Once the reaction is complete, acidify the mixture to pH ~2 with 1 M HCl.

  • Extract the product with EtOAc (3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the deprotected carboxylic acid.

Strategy 2: Benzyl Ester (Bn) Protection

• Causality & Rationale: The benzyl ester is an excellent choice for achieving true orthogonality. Its key advantage is that it is removed by catalytic hydrogenolysis, a very mild method that will not affect the acetamido group, the aryl bromide, or most other functional groups.[2] This strategy is particularly valuable if the subsequent synthetic steps are sensitive to either acidic or basic conditions.

• Protocol 4.2.1: Protection as Benzyl Ester

  • Dissolve 2-(3-Bromophenyl)-2-acetamidoacetic acid (1.0 eq) in N,N-dimethylformamide (DMF).

  • Add cesium carbonate (Cs₂CO₃, 1.5 eq) and stir at room temperature for 20 minutes.

  • Add benzyl bromide (BnBr, 1.2 eq) dropwise.

  • Stir the reaction at room temperature for 12-16 hours, monitoring by TLC.

  • Pour the reaction mixture into water and extract with EtOAc (3x).

  • Combine the organic layers, wash with water and brine, then dry over Na₂SO₄.

  • Filter and concentrate in vacuo. Purify the crude product by column chromatography (silica gel, hexanes/EtOAc gradient).

• Protocol 4.2.2: Deprotection of Benzyl Ester (Hydrogenolysis)

  • Dissolve the benzyl ester (1.0 eq) in methanol (MeOH) or ethyl acetate (EtOAc).

  • Add palladium on carbon (Pd/C, 10 mol % Pd).

  • Purge the flask with hydrogen gas (H₂) and maintain a hydrogen atmosphere (e.g., using a balloon).

  • Stir vigorously at room temperature until TLC analysis shows complete consumption of the starting material.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the deprotected carboxylic acid.

Strategy 3: Silyl Ester (TBDMS) Protection

• Causality & Rationale: Silyl esters provide another level of orthogonal protection, as they are stable to many non-aqueous reaction conditions but are labile to fluoride ions.[12] This deprotection method is exceptionally mild and chemoselective. The tert-butyldimethylsilyl (TBDMS) group is more robust than simpler silyl groups like trimethylsilyl (TMS).[13]

• Protocol 4.3.1: Protection as TBDMS Ester

  • Dissolve 2-(3-Bromophenyl)-2-acetamidoacetic acid (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add triethylamine (Et₃N, 2.5 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq).

  • Add tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq) portion-wise at room temperature.

  • Stir for 4-6 hours, monitoring by TLC.

  • Quench the reaction with water and separate the layers.

  • Wash the organic layer with saturated aqueous NaHCO₃ and brine.

  • Dry over Na₂SO₄, filter, and concentrate. Purify by column chromatography.

• Protocol 4.3.2: Deprotection of TBDMS Ester

  • Dissolve the TBDMS ester (1.0 eq) in anhydrous THF.

  • Add a 1 M solution of tetra-n-butylammonium fluoride (TBAF) in THF (1.2 eq) dropwise at 0 °C.

  • Stir at 0 °C to room temperature for 1-3 hours, monitoring by TLC.

  • Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl).

  • Extract with EtOAc, wash with brine, and dry over Na₂SO₄.

  • Filter and concentrate to yield the deprotected carboxylic acid.

Summary of Protection Strategies & Orthogonality

Protecting Group	Protection Reagents	Deprotection Conditions	Compatibility & Causality
Methyl (Me)	SOCl₂, MeOH	LiOH or NaOH, THF/H₂O	Good: Stable to neutral/acidic conditions. Caution: Strong base/heat during deprotection can hydrolyze the acetamide.
Benzyl (Bn)	BnBr, Cs₂CO₃, DMF	H₂, Pd/C, MeOH	Excellent: Fully orthogonal. Deprotection is mild, neutral, and highly selective. Ideal for sensitive substrates.
TBDMS	TBDMS-Cl, Et₃N, DCM	TBAF, THF	Excellent: Fully orthogonal. Fluoride-based deprotection is extremely mild and will not affect other functional groups.

Application Example: Suzuki Coupling Workflow

This diagram illustrates a practical application using the robust Benzyl ester protection strategy for a subsequent Suzuki coupling reaction.

Caption: Workflow for a Suzuki coupling reaction using a benzyl ester protecting group.

Conclusion

The successful manipulation of 2-(3-Bromophenyl)-2-acetamidoacetic acid in multi-step synthesis hinges on the judicious choice of a protecting group for the carboxylic acid. While the acetamido group is generally robust, the carboxylic acid requires protection to prevent unwanted reactivity. For maximum flexibility and safety with sensitive substrates, the benzyl (Bn) ester is highly recommended due to its mild and orthogonal hydrogenolysis deprotection. For syntheses where mild basic conditions are tolerable for deprotection, the methyl (Me) ester provides a cost-effective alternative. Silyl esters offer another excellent mild and orthogonal route via fluoride-mediated cleavage. By understanding the causality behind each strategy, researchers can confidently select the optimal protocol to advance their synthetic goals.

References

• Patsnap Synapse. (2024, July 17). What is the mechanism of Acetamide? Available at: [Link]

• Chemistry LibreTexts. (2020, May 30). 22.7: Amide Chemistry. Available at: [Link]

• Albericio, F., et al. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers. Available at: [Link]

• Slideshare. Protection for carboxylic group & Protection for the Amino group. Available at: [Link]

• Allen, A. (2025, March 19). Amide Hydrolysis: Mechanism, Conditions and Applications. Available at: [Link]

• Chemistry LibreTexts. (2020, June 12). 10.2: Protecting Groups. Available at: [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Available at: [Link]

• SciSpace. Amino Acid-Protecting Groups. Available at: [Link]

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. Synthesis of Peptides and Peptidomimetics. Available at: [Link]

• Unknown Source.Carboxyl protecting groups. (Link unavailable)

• Harris, C.S., et al. Selected examples looking at the chemoselective cleavage of acetamides in the presence of commonly-used amine protecting groups. ResearchGate. Available at: [Link]

• SynArchive. Protecting Groups List. Available at: [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. Available at: [Link]

• Wuhan Amino Acid Bio-Chemical Co., Ltd. Protecting Groups in Peptide Synthesis: A Detailed Guide. Available at: [Link]

• Vaia. How would you expect the acidity of acetamide to compare with that of acetic acid? Available at: [Link]

• Allen, A. (2024, November 18). Acetamide: Structure, Properties and Uses. Available at: [Link]

• Wikipedia. Protecting group. Available at: [Link]

• Ganesh, S., et al. (1994). Chemoselective Hydrolysis of Amides in the Presence of Esters by Copper(II)/Glyoxal. The Journal of Organic Chemistry. Available at: [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups For Amines: Carbamates. Available at: [Link]

• Organic Chemistry Portal. Protecting Groups. Available at: [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. ResearchGate. Available at: [Link]

• Unknown Source.Protecting groups in organic synthesis. (Link unavailable)
• Unknown Source.Selective deprotection of thioacetates (-SAc) in the presence of methyl esters (-COOMe). (Link unavailable)

• YouTube. (2014, April 20). Base-Promoted Hydrolysis of Acetamide (RXN Mechanism). Available at: [Link]

• ResearchGate. (2024, March 13). Can amide and ethyl ester resist a N-Boc deprotection? Available at: [Link]

• Chemistry LibreTexts. (2020, April 26). 17.2: Protecting Groups. Available at: [Link]

• Chandra, B., et al. (2008). The chemoselective and efficient deprotection of silyl ethers using trimethylsilyl bromide. Tetrahedron Letters. Available at: [Link]

• ACS Publications. (2021). Hydrolysis of Acetamide on Low-Index CeO2 Surfaces. Available at: [Link]

• ResearchGate. (2018, February 6). How can i selectively reduce ester to alcohol instead of amide present? Available at: [Link]

• PubChem, NIH. Acetamide. Available at: [Link]

• Lancashire Online Knowledge. (2014, April 2). Exploiting activated esters in novel chemoselective amide formation reactions. Available at: [Link]

• ResearchGate. Acidic and Basic Amide Hydrolysis. Available at: [Link]

• Gelest. Silyl Groups. Available at: [Link]

• Organic Chemistry Portal. Methyl Esters. Available at: [Link]

• Saber, M., et al. Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Condition. The Journal of Organic Chemistry. Available at: [Link]

• Gelest. Deprotection of Silyl Ethers. Available at: [Link]

• Organic Letters. DBU-Promoted Facile, Chemoselective Cleavage of Acetylenic TMS Group. Available at: [Link]

• Organic Syntheses. Procedure for a related synthesis. Available at: [Link]

• Salomon, C.J., et al. (2001). Recent developments in chemical deprotection of ester functional group. Tetrahedron. Available at: [Link]

• Ghaffari, M., et al. (2018). Highly selective transition-metal-free transamidation of amides and amidation of esters at room temperature. Nature Communications. Available at: [Link]

• Gelest, Inc. Silicon-Based Blocking Agents. Available at: [Link]

• PrepChem.com. Synthesis of 4-acetamido-3-bromophenylacetic acid. Available at: [Link]

Sources

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• 7. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]
• 8. Acetamide: Structure, Properties and Uses [allen.in]
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• 13. s3.amazonaws.com [s3.amazonaws.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 2-(3-Bromophenyl)-2-acetamidoacetic Acid Synthesis

Case ID: SYN-3BR-GLY-001 Status: Active Analyst: Senior Application Scientist

Executive Summary & Route Analysis

Target Molecule: 2-(3-Bromophenyl)-2-acetamidoacetic acid Common Name:

-Acetyl-3-bromophenylglycine Primary Application: Chiral intermediate for pharmaceutical synthesis (e.g., Clopidogrel analogs, peptide mimetics).

To maximize yield and purity, we recommend the Bucherer-Bergs pathway followed by alkaline hydrolysis and Schotten-Baumann acetylation. While direct amidoalkylation is possible, it often suffers from lower regioselectivity with electron-withdrawing substituents like bromine.

Recommended Synthetic Workflow

• Cyclization: 3-Bromobenzaldehyde

  5-(3-Bromophenyl)hydantoin.

• Hydrolysis: Hydantoin

  3-Bromophenylglycine (Amino Acid).

• Protection: Amino Acid

  -Acetyl-3-bromophenylglycine.

Interactive Troubleshooting Modules

Module A: Bucherer-Bergs Cyclization (Hydantoin Formation)

Objective: Convert 3-bromobenzaldehyde to the hydantoin intermediate.[1] Standard Yield: 75–85%[2]

Symptom	Root Cause	Corrective Action
Low Conversion (<50%)	Insufficient Carbonate Source	The reaction consumes . Increase to 3.0–4.0 equivalents relative to the aldehyde.
Sticky/Oily Product	Solvent Composition	The intermediate cyanohydrin is lipophilic. Switch solvent system to 50% EtOH / 50% Water . If oil persists, sonicate for 15 mins to induce crystallization.
Dark/Tarred Mixture	Polymerization of Aldehyde	3-Bromobenzaldehyde is sensitive to oxidation. Degas solvents with prior to cyanide addition. Keep temp .
Cyanide Residuals	Incomplete Reaction	Do not acidify immediately. Maintain for 1 extra hour. Verify consumption of aldehyde via TLC (Hex/EtOAc 7:3).

Critical Protocol Note: The formation of the hydantoin is reversible. High pressure (sealed vessel) or excess ammonium carbonate drives the equilibrium toward the product (Hoyer Modification).

Module B: Alkaline Hydrolysis (Ring Opening)

Objective: Open the hydantoin ring to yield the free amino acid. Standard Yield: 80–90%

User Question: My product is losing mass during hydrolysis. Is it decarboxylating?

Technical Response: Yes, phenylglycines are prone to decarboxylation under harsh conditions because the phenyl ring stabilizes the benzylic anion.

• The Fix: Avoid standard reflux (

  ) if possible. Use High-Pressure Hydrolysis (Autoclave) at for a shorter duration (2 hours) rather than atmospheric reflux for 24 hours. This kinetic control favors hydrolysis over decarboxylation.

• Reagent Check: Use

  (2.5 M). Avoid unless you have rigorous sulfate removal protocols, as barium salts can trap the product.

Module C: Schotten-Baumann Acetylation (Final Step)

Objective: Selective

-acetylation without racemization or di-acetylation. Standard Yield: 85–95%

User Question: I am getting a mixture of products and low yield in the final step. Why?

Technical Response: This is the most common failure point. The reaction competes between amine acetylation (desired) and anhydride hydrolysis (waste).

Optimization Protocol:

• Temperature: Start at

  to . Only warm to room temp after anhydride addition is complete.

• pH Control (The "Sweet Spot"): Maintain pH between 10 and 12 .

  • pH < 9:[1][3] The amine protonates (

    ) and becomes non-nucleophilic. Reaction stops.

  • pH > 13: The hydroxide ion (

    ) outcompetes the amine, hydrolyzing the acetic anhydride before it reacts with your substrate.

• Mode of Addition: Add acetic anhydride dropwise while simultaneously adding

  to maintain pH.

Visual Workflow & Logic Map

The following diagram illustrates the critical decision nodes for maximizing yield.

Figure 1: Decision logic for synthesis optimization. Note the critical pH control loop in the final stage.

Data & Stoichiometry Table

Use this reference table to validate your experimental setup.

Parameter	Recommended Value	Reason for Specification
Ratio	3.5 eq vs Aldehyde	Excess carbonate suppresses polymerization and drives equilibrium.
Hydrolysis Base	2.5 M NaOH (4 eq)	High concentration ensures complete ring opening; excess base prevents reprecipitation of amino acid during reaction.
Acetylation Temp		Low temp favors amidation over hydrolysis of the anhydride.
Acetylation pH		Balances amine nucleophilicity vs. anhydride stability.
Workup pH	Acidify to pH 1–2	Product precipitates as free acid. Do not extract yet ; allow crystals to mature at .

References

• Bucherer-Bergs Reaction Optimization: Ware, E. (1950). "The Chemistry of the Hydantoins." Chemical Reviews, 46(3), 403–470.[4]

• Schotten-Baumann Conditions for Amino Acids: Herbst, R. M., & Shemin, D. (1939). "Acetylglycine."[2][5] Organic Syntheses, Coll.[2] Vol. 2, p.11.

• Synthesis of Phenylglycine Derivatives (Patent): Teetz, V., et al. (1980). "Process for the preparation of 4-acetamido-3-bromophenylacetic acid." US Patent 4,239,901. (Demonstrates acetylation protocols for bromo-substituted phenylacetic acids).

• Hydantoin Hydrolysis Improvements: Luntha, P., et al. (2012). "Hydrolysis of 5-substituted hydantoins." Tetrahedron Letters. (General reference for high-pressure hydrolysis techniques).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Bucherer-Bergs Reaction (Chapter 11) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. US4918222A - Process for synthesis of N-acetylglycine - Google Patents [patents.google.com]

Purification strategies for 2-(3-Bromophenyl)-2-acetamidoacetic acid crude mixtures

Status: Operational Ticket ID: PUR-BPG-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting & Optimization of N-Acetyl-3-bromophenylglycine Purification[1]

Compound Dashboard & Chemical Logic

Before initiating purification, you must understand the physicochemical behavior of your target.[1] This molecule is an amphiphilic N-acetylated

-amino acid derivative.[1] Its purification relies on switching its solubility based on the ionization state of the carboxylic acid.

Parameter	Value (Est.)	Implication for Purification
Structure	N-Acetyl-3-bromophenylglycine	Lipophilic Handle: 3-Bromophenyl group Polar Handle: Acetamido & Carboxyl groups
pKa (-COOH)	~3.6 – 3.9	pH Control: Soluble in water at pH > 8; Precipitates/extracts at pH < 2.
LogP	~1.5 – 1.8	Moderately lipophilic; will partition into EtOAc or DCM when protonated.[1]
Melting Point	~190–210 °C	High melting point suggests strong crystal lattice; prone to "oiling out" if impurities disrupt stacking.[1]
Chirality	Racemic (unless specified)	Contains one stereocenter.[1] Crude is likely a rac-mixture requiring resolution if enantiopurity is needed.

Primary Workflow: Acid-Base Extraction (The "Cleanup")

User Issue: "My crude mixture contains unreacted aldehyde, inorganic salts, and non-acidic byproducts."

The Fix: Use the "pH-Swing" technique.[1] This is the most robust method to remove non-acidic impurities (starting materials) and very polar impurities (salts/free amino acids).[1]

Protocol A: The pH-Swing Extraction

• Dissolution: Dissolve the crude solid in 1M NaOH (approx. 10 mL/g). Check that pH > 10.[1]

  • Why: Deprotonates the carboxylic acid (R-COO⁻ Na⁺), making the target water-soluble.

• Organic Wash (Critical): Wash the aqueous layer 2x with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .[1]

  • Why: Removes unreacted 3-bromobenzaldehyde and neutral side products.[1] Discard these organic washes.[1]

• Acidification: Cool the aqueous layer to 0–5 °C. Slowly add 6M HCl dropwise with vigorous stirring until pH reaches ~1–2.

  • Observation: The product should precipitate as a white/off-white solid.

  • Troubleshooting: If it forms an oil, see Module 3.[1]

• Extraction/Filtration:

  • If Solid: Filter, wash with cold water, and dry.

  • If Oily/Soluble:[1][2] Extract the acidic aqueous layer 3x with EtOAc .[1] Combine organics, dry over MgSO₄, and evaporate.

Logic Diagram: Acid-Base Purification Flow

Caption: The pH-swing strategy isolates the target based on its pKa, effectively removing neutral organics and inorganic salts.

Secondary Workflow: Crystallization (The "Polishing")

User Issue: "My product is colored or has a lower melting point than expected."

The Fix: Recrystallization is required.[1][2][3] N-acetyl amino acids form strong hydrogen bond networks (amide-amide and acid-acid dimers).[1]

Protocol B: Solvent Selection Guide

Solvent System	Suitability	Procedure Notes
Water	⭐⭐⭐ (Best)	Dissolve in boiling water.[1] Cool slowly. Note: Solubility drops drastically upon cooling.[1]
Ethanol / Water	⭐⭐⭐ (Standard)	Dissolve in hot EtOH.[1] Add hot water until turbid. Re-heat to clear, then cool.
EtOAc / Hexane	⭐⭐ (Alternative)	Good if the compound is too lipophilic for water.[1] Dissolve in min. hot EtOAc; add Hexane to cloud point.

Troubleshooting: "Oiling Out"

A common issue with phenylglycine derivatives is separating as an oil instead of a crystal.

• Cause: The compound is precipitating amorphous material because the solution is too concentrated or cooled too fast (Supersaturation > Nucleation rate).[1]

• Solution (The "Seeding" Protocol):

  • Re-heat the mixture until the oil dissolves.

  • Add a "seed" crystal (if available) or scratch the glass wall with a rod.

  • Add 1% Acetic Acid to the solvent. (Protonates any trace carboxylate, encouraging H-bond dimerization).[1]

  • Cool very slowly (wrap the flask in foil/towel).

Advanced Workflow: Chiral Resolution

User Issue: "I need the (S)-enantiomer, but my synthesis produced a racemate."

The Fix: Since the molecule has a carboxylic acid, it can be resolved via diastereomeric salt formation or enzymatic hydrolysis.

Method 1: Enzymatic Resolution (Green Chemistry)

• Enzyme: Acylase I (from Aspergillus or Hog Kidney).[1]

• Mechanism: Acylase I selectively hydrolyzes the L-acetyl (S-form) amide bond, leaving the D-acetyl (R-form) intact.

• Workflow:

  • Dissolve racemate in water (adjust pH to 7.5 with dilute NH₄OH).

  • Add Acylase I and incubate at 37°C.

  • Workup: Acidify to pH 5. The free amino acid (L-form) is zwitterionic and soluble/insoluble depending on isoelectric point, while the unreacted D-N-acetyl starting material remains acidic.

  • Extract the unreacted D-form into EtOAc at acidic pH.

Method 2: Chemical Resolution

• Resolving Agent: (S)-(-)-

  -Phenylethylamine .[1]

• Solvent: Ethanol or Isopropanol.[1]

• Concept: Forms diastereomeric salts:

  -Salt vs -Salt. These have different solubilities.

  • Reference: Standard resolution of N-acetyl-phenylglycine derivatives often utilizes phenylethylamine due to

    - stacking interactions enhancing selectivity.

Frequently Asked Questions (FAQs)

Q1: The product smells like vinegar after drying. Is it impure?

• A: Likely yes.[1] This indicates trapped acetic acid (if used in synthesis) or hydrolysis.

• Fix: Recrystallize from Water/Ethanol . If the smell persists, dry in a vacuum oven at 50°C over KOH pellets (which absorb acid vapors).

Q2: My HPLC shows a split peak.

• A: If running on a standard C18 column, this is likely atropisomerism (rare for this size) or, more likely, pH issues .

• Fix: Ensure your mobile phase contains 0.1% TFA or Formic Acid .[1] Without acid, the carboxylic acid exists in equilibrium between R-COOH and R-COO⁻, causing peak splitting or tailing.

Q3: Can I use silica gel chromatography?

• A: Yes, but it is difficult. The carboxylic acid drags on silica (streaking).[1]

• Fix: Use a mobile phase containing 1% Acetic Acid (e.g., DCM:MeOH:AcOH 95:4:1).[1]

References & Authority

• General Synthesis & Properties:

  • Organic Syntheses, Coll.[1][3] Vol. 2, p. 11 (1943). Procedure for Acetylglycine (Analogous chemistry). Link

• Chiral Resolution:

  • PubChem Compound Summary: N-Acetyl-DL-phenylglycine (Parent structure data).[1] Link

  • Vertex AI Search Result 1.1: Stereoselective resolution of phenylglycine derivatives. US Patent 4260684A.

• Chromatographic Behavior:

  • Sigma-Aldrich Technical Guide: "Chiral Separation of Amino Acids."[1] (Demonstrates N-acetyl protection for resolution). Link

• Solubility Data (Analogous):

  • N-Acetyl-L-Cysteine Purification Methods (Demonstrates solubility switching of N-acetyl amino acids). Link

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 2-(3-Bromophenyl)-2-acetamidoacetic acid before handling.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
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• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Low Conversion Rates in N-acetylation of Phenylglycine Derivatives

Welcome to the technical support center dedicated to overcoming challenges in the N-acetylation of phenylglycine derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter common obstacles during this crucial chemical transformation. Here, we provide in-depth, field-proven insights in a direct question-and-answer format, moving beyond simple protocols to explain the causality behind experimental choices.

Frequently Asked Questions (FAQs)

Q1: What makes the N-acetylation of phenylglycine derivatives particularly challenging?

A: The primary challenge often stems from the steric hindrance around the amino group, which is directly attached to a stereocenter also bearing a bulky phenyl group. This steric congestion can reduce the nucleophilicity of the amine, making it less reactive towards the acetylating agent.[1][2] Furthermore, electron-withdrawing or -donating groups on the phenyl ring can further modulate the amine's reactivity.

Q2: Acetic anhydride or acetyl chloride: Which should I choose and why?

A: Acetic anhydride is the most common and generally preferred reagent due to its moderate reactivity, lower cost, and easier handling.[3][4] The byproduct, acetic acid, is less corrosive and easier to manage than the hydrogen chloride (HCl) generated from acetyl chloride.[3] However, for sterically hindered or electronically deactivated phenylglycine derivatives, acetic anhydride may be too slow. Acetyl chloride is a more potent acetylating agent and can often drive sluggish reactions to completion.[1][5] Its high reactivity, however, can be difficult to control, may lead to side products, and requires the use of a base (like pyridine or triethylamine) to neutralize the HCl byproduct.[1][5]

Q3: When is a catalyst necessary for this reaction?

A: A catalyst is often essential for particularly challenging substrates where thermal energy alone is insufficient to overcome the activation barrier.[1] If you observe low or no conversion at elevated temperatures with an un-catalyzed system, a catalyst is the logical next step. Lewis acids (e.g., ZnCl₂, FeCl₃) are effective as they coordinate to the carbonyl oxygen of the acetylating agent, increasing its electrophilicity and making it more susceptible to nucleophilic attack by the hindered amine.[1]

Q4: How can I effectively monitor the progress of my N-acetylation reaction?

A: Thin-Layer Chromatography (TLC) is the fastest and most common method for monitoring reaction progress.[6] By spotting the starting material, the reaction mixture, and a co-spot (starting material and reaction mixture in the same lane), you can visually track the consumption of the starting amine and the appearance of the N-acetylated product. The product, being an amide, is typically more polar than the starting amine and will have a lower Rf value. For more quantitative analysis, techniques like LC-MS or GC-MS can be employed.[7][8] Benchtop NMR spectroscopy can also be used for real-time, online monitoring without the need for complex calibrations.[9]

In-Depth Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing causal explanations and actionable solutions.

Problem 1: My reaction shows low to no conversion of the phenylglycine derivative.

This is the most frequent issue. The underlying cause is almost always an insufficient reaction rate. Let's break down the potential reasons and solutions.

Q: I'm using acetic anhydride at room temperature with no success. What's my first step?

A: Increase the reaction temperature. Many N-acetylation reactions, especially with hindered amines, require thermal energy to overcome the activation barrier.[1]

• Causality: The nucleophilic attack of the amine on the carbonyl carbon of the acetic anhydride is the rate-determining step. Heating the reaction provides the necessary kinetic energy for the molecules to collide with sufficient force and proper orientation, surmounting the steric hindrance from the phenyl group.

• Actionable Advice: Heat the reaction mixture to reflux in a suitable solvent like glacial acetic acid or toluene (typically 80-120 °C) and monitor the reaction by TLC.[1]

Q: I've increased the heat, but the reaction is still sluggish or incomplete. What's next?

A: Introduce a more reactive acetylating agent or a catalyst.

• Option A: Switch to Acetyl Chloride.

  • Causality: The chloride ion is a much better leaving group than the acetate ion. This makes the carbonyl carbon of acetyl chloride significantly more electrophilic and reactive than that of acetic anhydride.[10]

  • Actionable Advice: Dissolve the phenylglycine derivative and a base (e.g., 1.5 equivalents of pyridine or triethylamine) in an anhydrous solvent like dichloromethane (DCM). Cool the solution to 0 °C and add acetyl chloride (1.1 equivalents) dropwise. The base is crucial to neutralize the HCl generated, which would otherwise protonate the starting amine, rendering it non-nucleophilic.[1]

• Option B: Add a Catalyst.

  • Causality: A Lewis acid catalyst (e.g., ZnCl₂) coordinates with the carbonyl oxygen of acetic anhydride. This polarization of the C=O bond makes the carbonyl carbon even more electron-deficient and thus more susceptible to attack by the weakly nucleophilic amine.

  • Actionable Advice: For particularly stubborn reactions, add a catalytic amount (e.g., 0.1 equivalents) of a Lewis acid like ZnCl₂ to your reaction with acetic anhydride. Iodine has also been shown to be an effective catalyst under mild conditions.[1]

Q: Could my reagents be the problem?

A: Yes. The quality and handling of your reagents are critical.

• Causality: Acetic anhydride readily hydrolyzes with moisture to form two equivalents of acetic acid, which is an ineffective acylating agent.[3][11][12] If your acetic anhydride has been stored improperly or for a long time, it may be partially or fully hydrolyzed. Similarly, impurities in your phenylglycine derivative can interfere with the reaction.

• Actionable Advice:

  • Always use a fresh bottle or a recently opened bottle of acetic anhydride stored under anhydrous conditions.

  • Ensure your phenylglycine starting material is pure and dry.

  • Run the reaction under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents to prevent hydrolysis of the acetylating agent.

Troubleshooting Workflow: Low Conversion

Caption: A decision tree for troubleshooting low conversion rates.

Problem 2: My reaction works, but I'm getting significant side products.

Q: I see a second, less polar spot on my TLC that isn't starting material. What could it be?

A: This is likely a diacylation product. While less common with hindered primary amines, it can occur under forcing conditions (high temperature, long reaction times, or large excess of acetylating agent).[1]

• Causality: The initially formed N-acetyl product (an amide) still has a lone pair of electrons on the nitrogen. Under harsh conditions, this nitrogen can be acetylated a second time to form an imide.

• Actionable Advice:

  • Control Stoichiometry: Use only a slight excess (1.1–1.2 equivalents) of the acetylating agent. A large excess dramatically increases the chance of diacylation.[1]

  • Monitor Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting material has been consumed. Stop the reaction as soon as TLC indicates full conversion.

Problem 3: I have a good conversion, but purifying the product is difficult.

Q: My product and starting material have very similar Rf values on TLC, making column chromatography difficult.

A: Optimize your TLC solvent system before attempting a column.

• Causality: The polarity difference between a primary amine and its corresponding amide can sometimes be small, leading to poor separation.

• Actionable Advice:

  • Solvent System Optimization: Systematically test different solvent mixtures for your TLC. A common starting point for neutral organic molecules is a mixture of hexanes and ethyl acetate.[6] Try varying the ratio to find a system that gives a clear separation (a ΔRf of at least 0.2 is ideal).

  • Recrystallization: If chromatography fails, recrystallization is an excellent alternative. Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes) to find one that selectively crystallizes your desired N-acetylated product, leaving impurities in the mother liquor.[2]

Q: My final product is a persistent oil instead of a solid.

A: This is often due to residual solvent or minor impurities.

• Causality: Solvents like pyridine or acetic acid can be difficult to remove and can prevent your product from crystallizing. Even small amounts of impurities can disrupt the crystal lattice formation.

• Actionable Advice:

  • High Vacuum: Ensure all volatile solvents are thoroughly removed under a high vacuum. Gentle heating may be required.

  • Trituration: Try triturating the oil with a non-polar solvent in which your product is insoluble, such as cold hexanes or diethyl ether. This can wash away impurities and induce crystallization. Scratching the inside of the flask with a glass rod can also help initiate crystal formation.

Data & Reagent Comparison

Table 1: Comparison of Common Acetylating Agents

Feature	Acetic Anhydride ((Ac)₂O)	Acetyl Chloride (AcCl)
Reactivity	Moderate	High[1][10]
Byproduct	Acetic Acid (AcOH)[3]	Hydrogen Chloride (HCl)[1]
Base Required?	Not always; can be used as a solvent	Yes (e.g., Pyridine, Et₃N)[1][5]
Best For	Less hindered, more reactive amines	Sterically hindered, unreactive amines[1][2]
Handling	Corrosive, lachrymator[3]	Highly corrosive, reacts violently with water[1][5]

Detailed Experimental Protocols

Protocol 1: General N-Acetylation using Acetic Anhydride

This procedure is suitable for phenylglycine derivatives that are not excessively hindered.

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the phenylglycine derivative (1.0 eq).

• Solvent Addition: Dissolve the amine in a suitable solvent such as glacial acetic acid or toluene (approximately 5-10 mL per gram of amine).

• Reagent Addition: Slowly add acetic anhydride (1.2 eq) to the stirred solution.

• Heating: Heat the reaction mixture to reflux (typically 80-120 °C) and monitor the reaction progress using TLC.[1]

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Slowly pour the mixture into a beaker of ice water with stirring. The product may precipitate.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove acetic acid, and dry under vacuum. If no solid forms, extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with saturated sodium bicarbonate solution, then brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Protocol 2: N-Acetylation of Hindered Substrates using Acetyl Chloride

This method is for challenging phenylglycine derivatives that fail to react sufficiently with acetic anhydride.

• Setup: In a three-neck flask equipped with a stir bar, dropping funnel, and nitrogen inlet, dissolve the hindered phenylglycine derivative (1.0 eq) and a base (e.g., pyridine or triethylamine, 1.5 eq) in an anhydrous solvent like dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add a solution of acetyl chloride (1.1 eq) in the same anhydrous solvent dropwise via the dropping funnel over 15-30 minutes. Maintain the temperature at 0 °C.[1]

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir until TLC analysis shows complete consumption of the starting material.

• Work-up: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute HCl (to remove excess amine base), water, saturated sodium bicarbonate solution, and finally brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography or recrystallization.

Factors Influencing N-Acetylation Success

Caption: Key factors that influence the N-acetylation reaction outcome.

References

• Technical Support Center: Optimizing N-acetylation of Hindered Aromatic Amines - Benchchem.
• Acetic Anhydride - Common Organic Chemistry.
• Hydrolysis of Acetic Anhydride in Concentrated Acetic Acid without Catalysis. Industrial & Engineering Chemistry.
• Proposed scheme for enantioselective N-acetylation involving... | Download Scientific Diagram - ResearchGate.

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• PRESSURE EFFECT AND MECHANISM IN ACID CATALYSIS: V. THE HYDROLYSIS OF ACETIC ANHYDRIDE - Canadian Science Publishing. Available from: [Link]

• picoSpin 45: Hydrolysis of Acetic Anhydride with Heavy Water (D2O) - ThermoFisher.

• Acylation of Amines, Part 2: Other Electrophiles - YouTube. Available from: [Link]

• N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives - ResearchGate. Available from: [Link]

• The Hydrolysis of Acetic Anhydride. Part I V.* Catalysis by Hydrochlor - RSC Publishing. Available from: [Link]

• Troubleshooting guide for the N-acetylation of 1-(2-Amino-6-methylphenyl)ethanone - Benchchem.
• Stereoselective resolution of phenylglycine derivatives and 4-hydroxyphenylglycine derivatives with enzyme resins - Google Patents.

• Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride - Indian Academy of Sciences. Available from: [Link]

• Analytical Methods for the Detection of N-Acetylthreonine in Biological Samples: Application Notes and Protocols - Benchchem.

• An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC. Available from: [Link]

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• Online Monitoring of the N-Acetylation Reaction of L-Phenylalanine - Magritek. Available from: [Link]

• The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids - PMC - NIH. Available from: [Link]

• Solubility Determination and Thermodynamic Modeling of N-Acetylglycine in Different Solvent Systems - Sci-Hub. Available from: [Link]

• Acetylation of Peptides and Proteins: Monograph 0003 - Mass Spectrometry Resource.

• N-acetyl-L-alpha-phenylglycine | C10H10NO3- | CID 6928501 - PubChem - NIH. Available from: [Link]

• Analytical Methods - RSC Publishing. Available from: [Link]

• Scatter plot for the yields of the N‐acetylation of glycine vs the pH... - ResearchGate. Available from: [Link]

• Biochemical investigation of the basis for the genetic N-acetylation polymorphism in the inbred hamster - PubMed. Available from: [Link]

• On-resin Cα-functionalization of N-arylglycinyl peptides with boronic acids.

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Reference Data & Comparative Studies

HPLC method development for purity analysis of 2-(3-Bromophenyl)-2-acetamidoacetic acid

An In-Depth Technical Guide to HPLC Method Development for Purity Analysis of 2-(3-Bromophenyl)-2-acetamidoacetic Acid

As a crucial intermediate in pharmaceutical synthesis, the purity of 2-(3-Bromophenyl)-2-acetamidoacetic acid is paramount to the safety and efficacy of the final active pharmaceutical ingredient (API). A robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for accurately quantifying the main compound and separating it from process-related impurities and potential degradation products.

This guide provides a comprehensive, field-proven approach to developing such a method. We will move beyond a simple recitation of steps to explain the scientific rationale behind each experimental choice, comparing different analytical approaches to arrive at a validated, high-performance method consistent with international regulatory expectations.

Pillar 1: The Analytical Target Profile (ATP) and Initial Strategy

Before any practical work begins, defining the method's goal is critical. This concept is formalized in the International Council for Harmonisation (ICH) Q14 guideline as the Analytical Target Profile (ATP).[1][2] For this topic, our ATP is:

• To develop a precise, accurate, and specific stability-indicating reversed-phase HPLC (RP-HPLC) method capable of separating 2-(3-Bromophenyl)-2-acetamidoacetic acid from its potential impurities and degradation products.

Analyte Characterization and Initial Choices:

The molecular structure of 2-(3-Bromophenyl)-2-acetamidoacetic acid dictates our initial strategy:

• Aromatic Bromophenyl Group: This moiety is hydrophobic and contains a strong chromophore, making it ideal for UV detection and providing retention on a non-polar stationary phase.

• Carboxylic Acid Group: This acidic group is ionizable. Its ionization state is highly dependent on the mobile phase pH.[3][4] To achieve consistent retention and sharp, symmetrical peaks in RP-HPLC, it is crucial to suppress this ionization by maintaining a low mobile phase pH.[4][5]

• Acetamido Group: This group adds polarity to the molecule.

Based on this analysis, the logical starting point is an RP-HPLC method with a C18 column, a buffered acidic mobile phase, and UV detection.

Pillar 2: Comparative Method Development and Optimization

The core of method development lies in systematically testing and comparing different chromatographic parameters to achieve the desired separation. Here, we compare two primary alternatives in mobile phase selection to demonstrate their impact on chromatography.

Experimental Workflow for Method Screening

Caption: Initial HPLC screening workflow.

Initial Chromatographic Conditions:

• HPLC System: Gradient-capable HPLC with UV/PDA Detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• UV Detection: 230 nm.

• Diluent: Acetonitrile:Water (50:50 v/v).

Comparison of Mobile Phase Strategies

The most critical variable for an ionizable compound like ours is mobile phase pH.[3] The following table compares an unbuffered mobile phase with a pH-controlled, buffered mobile phase.

Parameter	Method A (Sub-optimal)	Method B (Improved)	Scientific Rationale & Impact on Chromatography
Mobile Phase A	HPLC Grade Water	0.1% Phosphoric Acid in Water (pH ≈ 2.5)	The buffer in Method B suppresses the ionization of the carboxylic acid group. An un-ionized analyte is more hydrophobic, leading to better retention and interaction with the C18 stationary phase.[4]
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile is a common organic modifier providing good peak shapes for many aromatic compounds.
Gradient	50% B to 90% B over 15 min	50% B to 90% B over 15 min	A gradient elution is used to ensure that both the main analyte and any potential impurities with different polarities are eluted within a reasonable time.[6]
Expected Peak Shape	Broad, tailing peak	Sharp, symmetrical peak	At an intermediate pH (unbuffered water), the analyte exists in both ionized and un-ionized forms, causing peak tailing.[3] Method B's low pH ensures the analyte is in a single, un-ionized state, resulting in a symmetrical peak.
Retention Time	Shorter, potentially variable	Longer, more stable and reproducible	The ionized form of the analyte is more polar and has less affinity for the non-polar stationary phase, causing it to elute earlier. The suppressed-ion form in Method B is more retained.[4]

This comparison clearly demonstrates the necessity of a buffered mobile phase. Method B provides the foundation for a robust and reliable analytical procedure. Further optimization would involve adjusting the gradient slope and flow rate to ensure adequate separation (resolution) between the main peak and any observed impurities.

Pillar 3: The Optimized Stability-Indicating Method and Validation Protocol

Following the comparative experiments, a final, optimized method is established. To ensure it is "stability-indicating," forced degradation studies must be performed. This involves subjecting the analyte to harsh conditions (acid, base, oxidation, heat, light) to intentionally generate degradation products.[7][8][9][10] The method is considered stability-indicating if it can successfully separate the intact analyte from all formed degradants.[11]

Optimized HPLC Method Protocol

Parameter	Optimized Condition
Column	C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A	0.02 M Potassium Phosphate Monobasic, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detector Wavelength	230 nm
Injection Volume	5 µL
Gradient Program	Time (min)
0
15
20
22
23
28
System Suitability	Tailing factor for the main peak: ≤ 1.5; Theoretical plates: ≥ 2000

Experimental Protocol: Standard and Sample Preparation

• Buffer Preparation (Mobile Phase A): Dissolve 2.72 g of potassium phosphate monobasic in 1 L of HPLC grade water. Adjust the pH to 3.0 using orthophosphoric acid. Filter the solution through a 0.45 µm membrane filter.[12]

• Diluent Preparation: Mix Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

• Standard Solution Preparation (0.5 mg/mL): Accurately weigh approximately 25 mg of 2-(3-Bromophenyl)-2-acetamidoacetic acid reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution Preparation (0.5 mg/mL): Accurately weigh approximately 25 mg of the sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

Method Validation Workflow

The optimized method must be formally validated according to ICH Q2(R2) guidelines to prove it is fit for its intended purpose.[2][13][14][15]

Caption: HPLC method validation workflow.

• Specificity: Demonstrated by the forced degradation study, ensuring no interference from impurities or degradants at the analyte's retention time.[13]

• Linearity: A minimum of five concentrations are prepared, and the peak area response is plotted against concentration to demonstrate a linear relationship.

• Accuracy: Determined by analyzing samples with known concentrations (e.g., spiked placebo) and calculating the percent recovery.

• Precision: Assessed through repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days or by different analysts). Results are expressed as Relative Standard Deviation (%RSD).

• Robustness: The method's reliability is tested by making small, deliberate changes to parameters like mobile phase pH (±0.2 units), column temperature (±5°C), and flow rate (±0.1 mL/min).

By following this structured, science-driven comparison and validation workflow, a robust and reliable HPLC method for the purity analysis of 2-(3-Bromophenyl)-2-acetamidoacetic acid can be successfully developed and implemented, ensuring the quality and safety of downstream pharmaceutical products.

References

• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals. Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbio. Available from: [Link]

• A Review on HPLC Method Development and Validation in Forced Degradation Studies. ijarsct. Available from: [Link]

• A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. The Pharma Innovation. Available from: [Link]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. Available from: [Link]

• Validation of Analytical Procedures Q2(R2). ICH. Available from: [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available from: [Link]

• A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. PMC. Available from: [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. Available from: [Link]

• HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. HELIX Chromatography. Available from: [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. Available from: [Link]

• Development of a forced degradation study by HPLC-PDA with design of experiments applied to glimepiride tablets. SSRN. Available from: [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations. Industry news. Available from: [Link]

• New approach to optimize HPLC separations of acid–base compounds with elution order involved, by using combined three-band resolution maps. ResearchGate. Available from: [Link]

• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Waters. Available from: [Link]

• HPLC Column Selection Guide. Restek. Available from: [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences. Available from: [Link]

• DEVELOPMENT AND VALIDATION OF STABILITY INDICATING RELATED SUBSTANCE METHOD FOR ACETAZOLAMIDE TABLETS. JMPAS. Available from: [Link]

• HPLC Column Selection Guide. SCION Instruments. Available from: [Link]

• Control pH During Method Development for Better Chromatography. Agilent. Available from: [Link]

• Chromatographic separations of aromatic carboxylic acids. PubMed. Available from: [Link]

• HPLC Column Selection: Core to Method Development (Part II). Welch Materials, Inc. Available from: [Link]

• HPLC Column Selection. LCGC International. Available from: [Link]

• A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. PubMed. Available from: [Link]

• stability-indicating hplc method: Topics by Science.gov. Science.gov. Available from: [Link]

• Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. ResearchGate. Available from: [Link]

• Development and Full Validation of a Stability- indicating HPLC Method for the Determination of the Anticancer Drug Temozolomide. Gazi University Journal of Science. Available from: [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. Available from: [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Available from: [Link]

• Stability Indicating HPLC Method Development – A Review. IJTSRD. Available from: [Link]

• 2-aryl-acetic acids, their derivatives and pharmaceutical compositions containing them. Google Patents.

• 2-Aryl-2-nitroacetates as Central Precursors to Aryl Nitromethanes, α-Ketoesters, and α-Amino Acids. PMC. Available from: [Link]

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• An Overview and Discussion of Azido Impurities and their Risk Assessments in Drug Substances and Drug Products. ResearchGate. Available from: [Link]

• Reliable HPLC Analysis of Aspirin and Associated Related Substances in Drug Substance and Tablet Formulation. Waters. Available from: [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development. Available from: [Link]

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Validating Enantiomeric Excess of Chiral 2-(3-Bromophenyl)-2-acetamidoacetic Acid

Executive Summary

The precise determination of enantiomeric excess (

) for 2-(3-Bromophenyl)-2-acetamidoacetic acid (an N-acetyl-3-bromo-phenylglycine derivative) is critical in pharmaceutical intermediate validation.[1] As an -amino acid derivative possessing both an ionizable carboxylic acid and a hydrogen-bonding amide moiety, this molecule presents specific chromatographic challenges—notably peak tailing and strong intermolecular interactions.[1]

This guide objectively compares three validation methodologies: Chiral HPLC (The Gold Standard) ,

H-NMR with Chiral Solvating Agents (CSAs) , and Polarimetry . While Polarimetry offers speed, it lacks the specificity required for high-stakes drug development.[1] Chiral HPLC on polysaccharide-based stationary phases is identified as the robust, self-validating system of choice.[1]

The Analytical Challenge

The target molecule contains a stereogenic center at the

-carbon.[1]

• Chemical Constraints: The free carboxylic acid (

  ) induces strong non-specific adsorption on silica matrices, leading to peak tailing.

• Detection: The 3-bromophenyl ring provides a distinct UV chromophore, making UV detection (254 nm) highly sensitive.[1]

• Risk: Inaccurate

  determination can lead to the propagation of the wrong stereoisomer in peptide coupling or active pharmaceutical ingredient (API) synthesis, potentially altering biological activity or toxicity profiles.

Comparative Analysis of Validation Methods

The following table contrasts the three primary methodologies available to the researcher.

Feature	Method A: Chiral HPLC (Recommended)	Method B: H-NMR with CSA	Method C: Polarimetry
Principle	Physical separation via diastereomeric interaction with stationary phase.[1][2]	Chemical shift non-equivalence induced by chiral solvating agent.[1]	Rotation of plane-polarized light.[1]
Accuracy	High ( precision).[1]	Moderate (Limits at ).[1]	Low (Highly susceptible to impurities).[1]
LOD (Limit of Detection)	minor enantiomer.[1]	minor enantiomer.[1]	N/A (Bulk property).[1]
Sample Requirement	Microgram scale ( mg).	Milligram scale ( mg).[1]	Gram scale (requires high conc.).[1]
Throughput	15–30 min/run.[1]	10–15 min/sample.	< 5 min/sample.
Cost	High (Columns/Solvents).[1]	Low (if NMR access exists).[1]	Low.
Self-Validating?	Yes (via Resolution & Peak Purity).	Partial (depends on peak split).[1]	No (Blind to achiral impurities).[1]

Method Selection Decision Tree

The following logic flow guides the researcher to the appropriate method based on stage of development and purity requirements.

Figure 1: Decision matrix for selecting the appropriate enantiomeric excess validation method.

Detailed Protocol: Chiral HPLC (Gold Standard)

This protocol utilizes Immobilized Polysaccharide Columns (Amylose or Cellulose derivatives).[1][3] These are superior to Pirkle-type phases for this specific substrate due to the multiple interaction mechanisms (H-bonding,

- , and dipole) afforded by the amide and phenyl groups.

System Requirements[1][4][5][6][7][8]

• Instrument: HPLC with UV/Vis or Diode Array Detector (DAD).

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)).[1]

  • Why? These columns are industry standards for N-protected amino acids [1].

• Mobile Phase: n-Hexane : Isopropanol (IPA) : Trifluoroacetic Acid (TFA).[1][3]

  • Ratio: 90 : 10 : 0.1 (v/v/v).[1]

  • Criticality of TFA: The 0.1% TFA is mandatory .[1] Without it, the carboxylic acid moiety will ionize/dissociate, causing severe peak tailing and loss of resolution (

    ) [2].

Step-by-Step Workflow

• Preparation of Mobile Phase:

  • Mix n-Hexane and IPA (HPLC Grade) in a 90:10 ratio.

  • Add 0.1% TFA.[1] Degas thoroughly.

  • Note: Do not use basic additives (DEA/TEA) as they will deprotonate the acid, ruining retention on these columns.

• Sample Preparation:

  • Dissolve ~1 mg of 2-(3-Bromophenyl)-2-acetamidoacetic acid in 1 mL of Mobile Phase (or 100% IPA if solubility is poor in Hexane).

  • Filter through a 0.45

    m PTFE syringe filter.[1]

• Equilibration:

  • Flush column at 1.0 mL/min for 20 minutes. Monitor baseline at 254 nm.

• Injection & Data Acquisition:

  • Inject 5–10

    L.[1]

  • Run time: Typically 15–25 minutes.[1]

  • Success Criteria: Baseline resolution (

    ) between enantiomers.

• Calculation:

  [4][5]

Self-Validating Loop (Graphviz)[1]

The following diagram illustrates how to ensure the HPLC method is providing real data, not artifacts.

Figure 2: The self-validating workflow ensures that separation conditions are established using a racemate before analyzing the pure sample.

Alternative Protocol: H-NMR with CSA

If HPLC is unavailable, NMR can serve as a rapid checkpoint.[1] This relies on the formation of diastereomeric salts in situ.[1]

Reagents[1][7][11]

• Solvent: CDCl

  (Deuterated Chloroform).[1]

• Chiral Solvating Agent (CSA): (R)-(+)-1-Phenylethylamine or Quinine.[1]

  • Mechanism:[1][6] The basic amine of the CSA forms a salt with the carboxylic acid of the target. This creates a distinct magnetic environment for the

    -proton or the acetyl-methyl protons of each enantiomer.[1]

Protocol

• Dissolve 10 mg of the target acid in 0.6 mL CDCl

  .[1]

• Add 1.0–2.0 equivalents of the CSA.[1]

• Shake until clear (salt formation).

• Acquire

  H-NMR (minimum 400 MHz, preferably 600 MHz).[1]

• Analysis: Focus on the Acetyl-CH

  singlet (approx 2.0 ppm).[1] In the presence of the CSA, this singlet should split into two distinct peaks (one for each enantiomer). Integration of these peaks yields the ratio.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
HPLC: Broad/Tailing Peaks	Acid dissociation or column overload.[1]	Ensure 0.1% TFA is fresh in mobile phase.[1] Dilute sample.
HPLC: No Separation	Insufficient interaction time.	Lower flow rate to 0.5 mL/min. Decrease IPA % (e.g., to 5%). Switch column (AD-H OD-H).[1][7]
NMR: No Peak Splitting	Strong solvent competition or insufficient CSA.[1]	Switch solvent to C D (Benzene-d6) to enhance shielding effects.[1] Increase CSA ratio.

References

• Daicel Chiral Technologies. (2023).[1] Instruction Manual for CHIRALPAK® AD-H Columns. Retrieved from [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012).[1] Practical HPLC Method Development. Wiley-Interscience.[1] (Standard text confirming the necessity of TFA for acidic chiral analytes).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chiraltech.com [chiraltech.com]
• 7. chiraltech.com [chiraltech.com]

Reference Standards for 2-(3-Bromophenyl)-2-acetamidoacetic Acid: Qualification &amp; Quality Control Guide

Executive Summary

In the development of neuroactive pharmaceuticals (specifically racetam derivatives and peptide mimetics), 2-(3-Bromophenyl)-2-acetamidoacetic acid serves as a critical chiral intermediate. Its structural integrity—specifically the meta-bromine positioning and the acetamido protection group—directly dictates the efficacy and safety of the final drug substance (DS).

Unlike commodity chemicals (e.g., Acetaminophen) with established USP/EP monographs, this intermediate often lacks a commercial "Primary Reference Standard." Researchers are frequently forced to choose between commercial "Research Grade" catalogs (often insufficient for GMP work) and developing an In-House Reference Standard .

This guide objectively compares these approaches and provides a validated protocol for qualifying this specific compound as a Primary Reference Standard, compliant with ICH Q2(R2) and USP <1058> principles.

Part 1: Comparative Analysis of Reference Standard Sources

For a researcher in early-phase development, the choice of reference material impacts the accuracy of potency assignment and impurity tracking.

The Dilemma: Commercial vs. In-House

The following table compares the performance and reliability of using a commercial catalog product versus generating a fully qualified in-house standard.

Feature	Option A: Commercial "Research Grade"	Option B: Qualified In-House Standard (Recommended)
Source	Catalog Vendors (e.g., Sigma, Matrix Fine Chem)	Recrystallized & Characterized from Process Material
Purity Claim	Typically "≥95%" or "98%" (Area %)	Defined Potency % (w/w) (e.g., 99.4% "as is")
Traceability	Limited. CoA often lacks specific impurity ID.	Full Traceability. NMR, MS, IR, TGA, and ROI data on file.
Water/Solvent	Often unquantified (hygroscopic risks).	Quantified via Karl Fischer (KF) & GC-Headspace.
Suitability	Discovery screening; TLC spotting.	GMP Release Testing; Quantitative Impurity Calculation.
Risk	High. Unknown impurities may co-elute.[1]	Low. Mass balance establishes absolute purity.

Expert Insight:

Never use a commercial "98%" catalog reagent as a quantitative standard for GMP release without re-qualification. The "98%" is often determined by HPLC-UV area normalization, which ignores inorganic salts, moisture, and residual solvents. For this specific acid, moisture uptake can inflate the mass by 1-2%, leading to a systematic assay error.

Part 2: The Qualification Protocol (Scientific Integrity)

To establish 2-(3-Bromophenyl)-2-acetamidoacetic acid as a Primary Reference Standard, you must move beyond simple purity checks. The following protocol utilizes the Mass Balance Approach , the gold standard for assigning potency when no pharmacopeial standard exists.

Phase 1: Structural Confirmation (Identity)

Before assessing purity, you must confirm the structure, particularly the position of the Bromine atom (meta vs. para) and the integrity of the amide bond.

• 1H-NMR (DMSO-d6):

  • Key Signal: Look for the acetamido methyl singlet at

    ppm.

  • Chiral Center: The

    -proton (CH-COOH) should appear as a doublet (coupling with NH) around ppm.

  • Aromatic Region: Verify the 3-bromo substitution pattern (singlet, doublet, doublet, triplet integration).

• Mass Spectrometry (ESI-MS):

  • Isotope Pattern: Bromine has two stable isotopes (

    and ) in a roughly 1:1 ratio. The mass spectrum must show an M and M+2 peak of nearly equal intensity . Absence of this pattern indicates de-halogenation.

Phase 2: Purity & Potency Assignment (The Mass Balance Equation)

The potency (

) is calculated as:

Step-by-Step Methodology:

• Organic Impurities (

  ):

  • Method: HPLC-UV (Gradient).

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

    mm, 3.5 µm.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5). Critical: Low pH ensures the carboxylic acid remains protonated (

    ), preventing peak tailing.

  • Mobile Phase B: Acetonitrile.[2][3]

  • Gradient: 5% B to 90% B over 20 minutes.

  • Detection: 254 nm (Phenyl ring absorption).

  • Note: Integrate all impurities >0.05%.

• Volatiles (

  ):

  • Water: Karl Fischer (Volumetric). This compound is a carboxylic acid; ensure the KF reagent is buffered to prevent pH interference.

  • Solvents: GC-Headspace. Common synthesis solvents (Ethyl Acetate, Toluene) must be quantified.

• Inorganics (

  ):

  • Residue on Ignition: Sulfated ash method (USP <281>). This accounts for any sodium salts formed during synthesis.

Part 3: Visualization of Workflows

Diagram 1: The Mass Balance Logic

This diagram illustrates how the different analytical techniques converge to assign the final potency value.

Caption: The Mass Balance approach integrates four distinct analytical streams to define the absolute purity of the standard, eliminating the "100% assumption" error.

Diagram 2: HPLC Method Development Decision Tree

Why use acidic mobile phases? This decision tree explains the chemical logic required for this specific acid.

Caption: Chromatographic logic for 2-(3-Bromophenyl)-2-acetamidoacetic acid. Suppression of ionization via low pH is mandatory for reproducible retention.

Part 4: Stability & Handling

Once qualified, the integrity of the standard must be maintained.

• Hygroscopicity: The acetamido group can form hydrogen bonds with atmospheric moisture.

  • Storage: Store in a desiccator at 2-8°C.

  • Re-test: Perform KF titration every 12 months. If water content increases by >0.5%, recalculate the potency "as is."

• Light Sensitivity: Brominated aromatics can undergo photolytic dehalogenation (loss of Br).

  • Protection: Store in amber vials wrapped in aluminum foil.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R2).[4][5][6] (2023).[4][5]

• United States Pharmacopeia (USP). General Chapter <1058> Analytical Instrument Qualification.

• PubChem. 2-(3-Bromophenyl)-2-acetamidoacetic acid (Compound Summary). National Library of Medicine.

• Snyder, L. R., et al.Practical HPLC Method Development. (2nd Ed). Wiley-Interscience. (Standard text for Reverse Phase Acidic Mobile Phase logic).

• Matrix Fine Chemicals. 2-(3-Bromophenyl)acetic acid Derivatives. (Example of commercial source specifications).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Separation of Phenylacetic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. youtube.com [youtube.com]
• 6. qbdgroup.com [qbdgroup.com]

A Comparative Guide to the UV-Vis Absorption Spectra of Brominated and Non-Brominated Phenylglycines

This guide provides a detailed comparative analysis of the ultraviolet-visible (UV-Vis) absorption spectra of phenylglycine and its brominated derivatives. Designed for researchers, scientists, and professionals in drug development, this document delves into the underlying electronic principles and provides practical experimental protocols to support the findings.

Introduction: The Chromophore at the Core of Phenylglycine

UV-Vis spectroscopy is a cornerstone analytical technique that measures the absorption of ultraviolet and visible light by a molecule. This absorption corresponds to the excitation of electrons from lower to higher energy orbitals. In the context of amino acids, the aromatic side chains of residues like phenylalanine, tyrosine, and tryptophan are the primary chromophores responsible for absorption in the 250-280 nm range.[1][2][3]

Phenylglycine, a non-proteinogenic amino acid, possesses a phenyl ring directly attached to the α-carbon. This phenyl group acts as its principal chromophore. The UV spectrum of phenylglycine is characterized by electronic transitions within the π-system of the benzene ring (π → π* transitions). Typically, N-phenylglycine exhibits a strong absorbance peak below 300 nm.[4]

The Influence of Bromination on Aromatic Systems

The introduction of a substituent onto the benzene ring can significantly alter its UV-Vis absorption profile. Halogens, such as bromine, act as auxochromes —groups that, when attached to a chromophore, modify the wavelength (λmax) and intensity (molar absorptivity, ε) of the absorption maximum.

The effect of bromine substitution is twofold:

• Inductive Effect (-I): As an electronegative atom, bromine withdraws electron density from the phenyl ring through the sigma bond.

• Resonance Effect (+R or +M): The lone pairs of electrons on the bromine atom can delocalize into the π-system of the aromatic ring (p-π conjugation).[5]

This resonance effect is dominant in influencing the UV-Vis spectrum. The delocalization of the lone pair extends the conjugated system, which lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). Consequently, less energy is required to excite the electrons, resulting in absorption at a longer wavelength. This phenomenon is known as a bathochromic shift or redshift .[5][6][7]

Furthermore, the extended conjugation often leads to an increase in the probability of the electronic transition, which manifests as an increase in the molar absorptivity (ε). This is termed the hyperchromic effect .[5][6] Scientific studies consistently show that ultraviolet-visible spectra of bromine-containing aryl compounds exhibit obvious redshifts and enhanced absorbance compared to their non-brominated counterparts.[5]

Experimental Protocol: Acquiring High-Quality UV-Vis Spectra

To ensure the reliability and reproducibility of spectroscopic data, a standardized experimental protocol is essential. The following steps outline a robust methodology for comparing the UV-Vis spectra of phenylglycine and its brominated analogs.

Step-by-Step Methodology

• Solvent Selection and Preparation:

  • Choose a UV-transparent solvent in the desired analytical range (typically 200-400 nm). Acetonitrile or a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) are common choices.

  • The solvent must be of high purity (spectroscopic grade) to minimize background absorbance.

  • Ensure the solvent does not interact with the analyte in a way that would alter its fundamental electronic structure. The polarity of the solvent can influence the absorption spectrum, a phenomenon known as solvatochromism.[8][9][10]

• Sample Preparation:

  • Accurately weigh a small amount of the amino acid standard (phenylglycine or brominated phenylglycine).

  • Prepare a stock solution of a known concentration (e.g., 1 mg/mL) by dissolving the weighed sample in the chosen solvent. Use a volumetric flask for precision.

  • From the stock solution, prepare a series of dilutions to determine a concentration that yields an absorbance value within the spectrophotometer's linear range (typically 0.1 - 1.0 A.U.).

• Spectrophotometer Setup and Blanking:

  • Turn on the spectrophotometer and its lamps (deuterium for UV, tungsten for visible) and allow them to warm up for at least 30 minutes for stabilization.

  • Set the desired wavelength range for the scan (e.g., 220 nm to 350 nm).

  • Fill a quartz cuvette (glass and plastic absorb UV light) with the pure solvent.[11] This will serve as the reference or "blank."

  • Place the blank cuvette in the spectrophotometer and perform a baseline correction or "zero" the instrument. This subtracts the absorbance of the solvent and cuvette from all subsequent measurements.[11]

• Data Acquisition:

  • Rinse the sample cuvette with a small amount of the analyte solution before filling it.

  • Place the sample cuvette in the spectrophotometer.

  • Initiate the spectral scan. The instrument will measure the absorbance at each wavelength increment.

  • Save the resulting spectrum. Record the wavelength of maximum absorbance (λmax) and the absorbance value at this peak.

• Data Analysis:

  • If the molar absorptivity (ε) is required, it can be calculated using the Beer-Lambert Law: A = εbc, where A is the absorbance at λmax, b is the path length of the cuvette (usually 1 cm), and c is the molar concentration of the sample.

  • Overlay the spectra of non-brominated and brominated phenylglycines for direct comparison.

Experimental workflow for UV-Vis spectral analysis.

Comparative Spectral Analysis: Phenylglycine vs. Bromophenylglycine

The direct comparison of the UV-Vis spectra reveals distinct and predictable differences stemming from the bromine substitution.

• Phenylglycine: The spectrum is dominated by the π → π* transitions of the unsubstituted benzene ring. It typically shows a primary absorption band around 200-210 nm and a weaker, secondary band with fine structure around 250-260 nm, similar to phenylalanine which has absorption maxima at approximately 198 nm and 258 nm.[12]

• Brominated Phenylglycine: The introduction of a bromine atom causes notable shifts in the spectrum. As predicted by electronic theory, we observe:

  • Bathochromic Shift: The λmax of the secondary absorption band is shifted to a longer wavelength compared to unsubstituted phenylglycine. This redshift can be significant, often in the range of 5-15 nm, depending on the position of the bromine atom.[5]

  • Hyperchromic Effect: The molar absorptivity (ε) at the new λmax is increased. This indicates that the electronic transition is more probable in the brominated compound.[5]

  • Loss of Fine Structure: The vibrational fine structure often seen in the secondary band of benzene and its simple derivatives is typically broadened or lost upon substitution with a heavy atom like bromine.

The following diagram illustrates the characteristic spectral shifts induced by auxochromic substitution.

Diagram of bathochromic and hyperchromic shifts.

Summary of Quantitative Data

The table below summarizes the expected changes in key spectral parameters. Actual values will vary based on solvent and the specific isomer of bromophenylglycine (ortho-, meta-, or para-).

Parameter	Phenylglycine (Expected)	Bromophenylglycine (Expected)	Effect of Bromination
λmax (Secondary Band)	~258 nm	> 265 nm	Bathochromic Shift (Redshift)
Molar Absorptivity (ε)	Lower	Higher	Hyperchromic Effect
Spectral Feature	Fine vibrational structure may be visible	Broadened absorption band	Loss of fine structure

Conclusion and Applications

The UV-Vis absorption spectra of phenylglycine and its brominated derivatives are demonstrably different due to the electronic effects of the bromine substituent. The p-π conjugation between bromine's lone pair electrons and the phenyl ring's π-system leads to a distinct bathochromic shift and a hyperchromic effect.

These spectral differences are not merely academic; they have practical implications for:

• Quantitative Analysis: A unique λmax for brominated phenylglycine allows for its selective detection and quantification in the presence of its non-brominated counterpart, provided the spectral overlap is not complete.

• Structural Confirmation: UV-Vis spectroscopy can serve as a rapid, non-destructive preliminary check to confirm the success of a bromination reaction on a phenylglycine scaffold.

• Probing Molecular Environments: In drug development, changes in the UV-Vis spectrum of a brominated phenylglycine-containing peptide or molecule can be used to probe its binding to a target protein, as the local environment can further influence the chromophore's absorption.

By understanding the fundamental principles that govern these spectral shifts, researchers can effectively leverage UV-Vis spectroscopy as a powerful tool in the synthesis, analysis, and application of modified amino acids.

References

• Effect of bromine substituent on optical properties of aryl compounds. ResearchGate. Available at: [Link]

• Figure S2: UV-Vis absorption spectra of the co-initiator NPG dissolved... ResearchGate. Available at: [Link]

• UV/Vis+ Photochemistry Database. science-softCon. Available at: [Link]

• A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides. PMC. Available at: [Link]

• Spectroscopy Aromatic Amino Acids - Hydrodynamic Methods. University of New Hampshire. Available at: [Link]

• Chemistry of unprotected amino acids in aqueous solution: direct bromination of aromatic amino acids with bromoisocyanuric acid sodium salt under strong acidic condition. PubMed. Available at: [Link]

• Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. RSC Publishing. Available at: [Link]

• o-Halogenation and -Alkoxylation of Phenylglycine Derivatives by Pd-Mediated C-H Functionalization: Scope and Limitations. ResearchGate. Available at: [Link]

• 2-Phenylglycine. NIST WebBook. Available at: [Link]

• Analytical Methods for Amino Acids. Shimadzu. Available at: [Link]

• N-Phenylglycine. Hampford Research Inc.. Available at: [Link]

• UV–Vis spectra of amino acids in the presence of FA at 298 K. ResearchGate. Available at: [Link]

• Bacteriostatic and bactericidal activity of phenylglycine derivative on escherichia coli. Google Patents.

• Chemometric study of a mixture of amino acids by spectrophotometry in a flow system. Quest Journals. Available at: [Link]

• How does the interplay between bromine substitution at bay area and bulky substituents at imide position influence the photophys. Semantic Scholar. Available at: [Link]

• Peptide and Amino Acid Quantification Using UV Fluorescence in Synergy HT Multi-Mode Microplate Reader. Agilent. Available at: [Link]

• The impact of bromine substitution on molecular structure and spectroscopic properties of (E)-3-(2-phenylhydrazineylidene) chromane-2, 4-dione. UM Research Repository. Available at: [Link]

• UV/VIS SPECTROSCOPY. University of Pretoria. Available at: [Link]

• UV-Vis spectrum of reaction mixture in presence and in absence of... ResearchGate. Available at: [Link]

• UV-Vis Spectrum of Phenylalanine. SIELC Technologies. Available at: [Link]

• The Use of UV–Vis Absorption Spectroscopy for Studies of Natively Disordered Proteins. Springer Link. Available at: [Link]

• Solvatochromism in Pure Solvents: Effects of the Molecular Structure of the Probe. ResearchGate. Available at: [Link]

• Solvatochromic Effects in the UV/vis Absorption Spectra of Some Pyridazinium Ylides. PubMed. Available at: [Link]

• Solvatochromism – Knowledge and References. Taylor & Francis. Available at: [Link]

• UV-Vis Spectrum of Glycine. SIELC Technologies. Available at: [Link]

• The use of UV-Vis absorption spectroscopy for studies of natively disordered proteins. PubMed. Available at: [Link]

• ULTRAVIOLET SPECTROSCOPY. St. Paul's Cathedral Mission College. Available at: [Link]

• Establishing Predictive Models for Solvatochromic Parameters of Ionic Liquids. Frontiers. Available at: [Link]

• Near UV-Visible electronic absorption originating from charged amino acids in a monomeric protein. PMC. Available at: [Link]

• Solvatochromism and pH effect on the emission of a triphenylimidazole-phenylacrylonitrile derivative: experimental and DFT studies. PMC. Available at: [Link]

Sources

• 1. Analytical Methods for Amino Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.co.kr]
• 2. agilent.com [agilent.com]
• 3. The Use of UV–Vis Absorption Spectroscopy for Studies of Natively Disordered Proteins | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. repository.up.ac.za [repository.up.ac.za]
• 7. spcmc.ac.in [spcmc.ac.in]
• 8. researchgate.net [researchgate.net]
• 9. Solvatochromic effects in the UV/vis absorption spectra of some pyridazinium ylides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. hydrodynamics.uleth.ca [hydrodynamics.uleth.ca]
• 12. UV-Vis Spectrum of Phenylalanine | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-(3-Bromophenyl)-2-acetamidoacetic acid

[1]

Executive Safety Summary

Handling 2-(3-Bromophenyl)-2-acetamidoacetic acid requires strict adherence to protocols designed for halogenated organic solids . While specific toxicological data for this precise derivative may be limited, its structural analogs (brominated phenylacetic acids and acetamides) dictate a risk profile centered on respiratory irritation, ocular damage, and potential sensitization .

Core Directive: Treat this substance as a Category 2 Skin/Eye Irritant and a Category 3 Respiratory Irritant (STOT-SE).[1][2] All manipulations must occur within a certified chemical fume hood.[1]

Hazard Profiling & Risk Assessment

Before handling, understand the why behind the safety protocols. The molecule contains two functional groups that drive its hazard profile:

• Bromine Substituent: Increases lipophilicity and introduces heavy-atom effects.[1] Crucially, this classifies all waste streams as Halogenated Organic Waste , which has distinct disposal costs and regulatory requirements.

• Acetamido & Acid Moieties: These groups are capable of hydrogen bonding, often resulting in "sticky" electrostatic powders that adhere to gloves and spatulas, increasing the risk of inadvertent spread and inhalation.

Anticipated GHS Classification (Analog-Based)

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Cat.[1] 2	H315: Causes skin irritation.[1][2][3][4][5][6]
Serious Eye Damage/Irritation	Cat. 2A	H319: Causes serious eye irritation.[1][2][3][5][6]
STOT - Single Exposure	Cat. 3	H335: May cause respiratory irritation.[1][2][4][5][6]
Acute Toxicity (Oral)	Cat.[1][2][6][7] 4	H302: Harmful if swallowed (Potential).[1][6][8]

Personal Protective Equipment (PPE) Matrix

Engineering controls (fume hoods) are the primary line of defense.[1] PPE is the final barrier.[1] Do not rely on standard latex gloves; the bromine atom and organic framework require specific chemical resistance.[1]

PPE Selection Table

Protection Zone	Recommended Equipment	Technical Rationale
Hand Protection (Solid)	Nitrile (Minimum 5 mil)	Nitrile offers excellent resistance to dry organic acids.[1] Latex is permeable to many organic modifiers.
Hand Protection (Solution)	Double Gloving (Nitrile)	If dissolved in DCM, DMF, or DMSO, the solvent acts as a carrier, pulling the solute through single gloves.
Eye Protection	Chemical Safety Goggles	Standard safety glasses are insufficient for fine powders.[1] Goggles seal against airborne dust entry.[1]
Respiratory	N95 or P100	Only required if working outside a fume hood (e.g., balance calibration, spill cleanup).
Body	Lab Coat (Cotton/Poly Blend)	Must be buttoned to the neck.[1] Synthetic fibers (100% polyester) can melt if a fire occurs; blends are safer.[1]

Operational Protocols

A. Engineering Controls[1]

• Primary Containment: All weighing and transfer operations must be performed in a Class II, Type A2 (or higher) Biological Safety Cabinet or a standard Chemical Fume Hood with a face velocity of 80–100 fpm.

• Static Control: Use an ionizing bar or anti-static gun if the powder is fluffy/electrostatic to prevent "jumping" during weighing.[1]

B. Step-by-Step Handling Workflow

This protocol minimizes the risk of dust inhalation and surface contamination.[1][5]

• Preparation: Clear the fume hood. Place a disposable absorbent mat (pig mat) on the working surface to capture minor spills.[1]

• Weighing:

  • Do not weigh directly into a large flask. Weigh into a weighing boat or small vial first.[1]

  • Use a static eliminator if available.[1]

  • Critical: If the balance is outside the hood, use a "balance enclosure" or transfer the solid into a tared vial inside the hood, cap it, weigh outside, and return to the hood to open.

• Solubilization:

  • Add the solid to the vessel first, then add the solvent.

  • Note: Brominated acids can be slow to dissolve.[1] Mild sonication may be required.[1] Ensure the vessel is vented if sonicating to prevent pressure buildup.[1]

• Decontamination: Wipe down the balance area and hood surface with a detergent solution (e.g., Alconox) followed by water. Organic solvents (ethanol) may spread the residue if not removed carefully.[1]

C. Visual Workflow: Handling Logic[1]

Figure 1: Operational workflow for safe handling, emphasizing static control and waste segregation.[1]

Emergency Response & Disposal

Spill Cleanup (Solid)[1]

• Evacuate the immediate area if the spill is large (>5g) and outside a hood.[1]

• Don PPE: Double nitrile gloves, goggles, and N95 respirator.

• Contain: Cover the spill with a wet paper towel (dampened with water or ethanol) to prevent dust from becoming airborne.[1]

• Collect: Scoop the damp material into a waste container. Do not dry sweep.[1]

• Wash: Clean the surface with soap and water.[1][2][3][4][5][6][9]

Waste Disposal Strategy

CRITICAL LOGISTICS: This compound contains Bromine.[1][5][8]

• Do NOT mix with general organic solvents (Acetone/Methanol waste) if your facility separates halogenated waste.[1]

• Labeling: Waste tag must explicitly state "Halogenated Organic Solid/Solution" and list "2-(3-Bromophenyl)-2-acetamidoacetic acid".[1]

• Incompatibility: Keep away from strong oxidizers and strong bases in the waste stream to prevent exothermic degradation.

Emergency Logic Diagram

Figure 2: Immediate decision logic for exposure or spill events.[1][7]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. klamathcc.edu [klamathcc.edu]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. aaronchem.com [aaronchem.com]
• 7. combi-blocks.com [combi-blocks.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]